Industrial Synthesis of 2-Bromo-4-chloro-5-methylphenol
Executive Summary & Strategic Importance 2-Bromo-4-chloro-5-methylphenol (CAS: 112135-31-6) is a highly functionalized halogenated phenol derivative. Its structural uniqueness lies in the dense substitution pattern on th...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Strategic Importance
2-Bromo-4-chloro-5-methylphenol (CAS: 112135-31-6) is a highly functionalized halogenated phenol derivative. Its structural uniqueness lies in the dense substitution pattern on the aromatic ring, providing three distinct handles for further chemical elaboration:
Phenolic -OH: Enabling etherification, esterification, or Buchwald-Hartwig couplings.
Aryl Bromide (C2): A prime site for palladium-catalyzed cross-couplings (Suzuki, Heck) or lithium-halogen exchange.
Aryl Chloride (C4): Offers orthogonal reactivity to the bromide, allowing for sequential functionalization strategies.
This compound serves as a critical intermediate in the synthesis of complex agrochemicals (fungicides) and pharmaceutical APIs where steric bulk and lipophilicity (LogP ~3.1) are required to modulate bioavailability.
Retrosynthetic Analysis
To design a scalable and economical pathway, we apply a disconnection approach that utilizes commercially available "commodity" phenols.
Logical Disconnection:
The target molecule contains a phenol core with methyl, chloro, and bromo substituents.
Disconnection 1 (C-Br bond): The bromine atom is ortho to the hydroxyl group. Since the hydroxyl group is a strong ortho/para activator, introducing bromine as the final step is electronically favorable.
Precursor:4-Chloro-3-methylphenol (also known as p-Chloro-m-cresol).
Availability: 4-Chloro-3-methylphenol is a high-volume industrial biocide (PCMC), making it an ideal, low-cost starting material.
Visualization: Retrosynthetic Pathway
Figure 1: Retrosynthetic tree demonstrating the derivation of the target from commodity chemicals.
The core challenge in this synthesis is regioselectivity . The precursor, 4-chloro-3-methylphenol, has two open ortho positions relative to the hydroxyl group (C2 and C6).
Position 2 (between OH and Me): Sterically hindered.
Position 6 (ortho to OH, para to Me): Sterically accessible and electronically activated by the OH group.
Reaction: Bromination of 4-chloro-3-methylphenol.[1]
Mechanism: Electrophilic Aromatic Substitution (EAS).[2]
Setup: Equip a 3-neck round-bottom flask with a magnetic stir bar, a pressure-equalizing addition funnel, and a low-temperature thermometer. Connect the outlet to a caustic scrubber (NaOH solution) to neutralize evolved HBr gas.
Dissolution: Charge the flask with 4-Chloro-3-methylphenol (14.26 g, 100 mmol) and Dichloromethane (100 mL). Stir until fully dissolved.
Cooling: Cool the solution to -5°C to 0°C using an ice/salt bath. Critical: Low temperature suppresses the formation of di-bromo byproducts.
Addition: Charge the addition funnel with Bromine (16.8 g, 5.4 mL, 105 mmol) diluted in 20 mL of DCM. Add the bromine solution dropwise over 60 minutes.
Observation: The red color of bromine should dissipate rapidly upon contact with the solution, indicating fast consumption.
Reaction: After addition is complete, allow the mixture to stir at 0°C for an additional 30 minutes. Monitor reaction progress via TLC (20% EtOAc/Hexane) or HPLC.
Quenching: Add 50 mL of 10% aqueous Sodium Thiosulfate solution to quench any unreacted bromine. The organic layer should turn from reddish-brown to pale yellow/colorless.
Wash the organic layer with water (2 x 50 mL) and brine (1 x 50 mL).
Dry over anhydrous Magnesium Sulfate (
).
Filter and concentrate under reduced pressure to yield the crude solid.
Mechanism & Regiochemistry
The hydroxyl group (-OH) is the strongest directing group on the ring. It directs the incoming electrophile (
) to the ortho position. While the methyl group also activates the ring, its effect is weaker. The C6 position (which becomes C2 in the final product numbering) is favored over the sterically crowded C2 position (between OH and Me).
Figure 2: Simplified reaction flow of the electrophilic aromatic substitution.
Purification and Characterization
The crude product often contains trace amounts of the starting material or the di-bromo derivative.
Purification Strategy:
Recrystallization: The crude solid can be recrystallized from n-Hexane or a mixture of Hexane/Ethyl Acetate (9:1) .
Dissolve the crude solid in minimum hot hexane (~50°C).
Allow to cool slowly to room temperature, then to 4°C.
Filter the white crystalline needles.
Characterization Data (Expected):
Appearance: White to off-white crystalline solid.
Melting Point: 63–65°C (consistent with similar halogenated phenols).
1H NMR (300 MHz,
):
7.45 (s, 1H, Ar-H, C3-H relative to OH).
7.20 (s, 1H, Ar-H, C6-H relative to OH).
5.40 (s, 1H, -OH, exchangeable).
2.35 (s, 3H, -CH3).
Note: The singlet splitting pattern confirms the para-relationship of the remaining protons, validating the substitution pattern.
Safety & Handling (MSDS Highlights)
Hazard Identification:
Corrosive: Causes severe skin burns and eye damage (Category 1C).
Acute Toxicity: Harmful if swallowed or inhaled.
Environmental: Toxic to aquatic life with long-lasting effects.
Handling Protocols:
PPE: Wear nitrile gloves, chemical splash goggles, and a lab coat. Handle only in a fume hood.
Bromine Safety: Elemental bromine is highly toxic and corrosive. Use glass syringes or teflon-lined addition funnels. Keep a thiosulfate solution nearby for immediate spill neutralization.
Waste Disposal: All halogenated waste must be segregated. Aqueous washes containing thiosulfate should be checked for pH before disposal.
References
Preparation of 2-bromo-4-chloro substituted phenols. US Patent 6,417,407 B1. Google Patents. Link
4-Chloro-3-methylphenol for synthesis. Sigma-Aldrich Product Data. Link
2-Bromo-4-chloro-5-methylphenol (CAS 112135-31-6). ChemScene Product Catalog. Link
Regioselective bromination of phenols. BenchChem Technical Support. Link
physicochemical properties of "2-Bromo-4-chloro-5-methylphenol"
The following technical guide details the physicochemical properties, synthesis, and characterization of 2-Bromo-4-chloro-5-methylphenol (CAS 112135-31-6). Technical Monograph 112135-31-6 | Version 1.0 Executive Summary...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide details the physicochemical properties, synthesis, and characterization of 2-Bromo-4-chloro-5-methylphenol (CAS 112135-31-6).
Technical Monograph 112135-31-6 | Version 1.0
Executive Summary
2-Bromo-4-chloro-5-methylphenol is a tri-substituted phenolic intermediate critical in the synthesis of agrochemicals and active pharmaceutical ingredients (APIs). Its structural uniqueness lies in the specific substitution pattern: a bromine atom at the ortho position (C2), a chlorine atom at the para position (C4), and a methyl group at the meta position (C5) relative to the hydroxyl group.[1]
This specific arrangement imparts a unique electronic profile, balancing the electron-withdrawing effects of the halogens with the electron-donating methyl group, resulting in a pKa significantly lower than that of unsubstituted phenols. This guide provides a comprehensive analysis of its properties, synthesis logic, and handling protocols for research and development applications.[1]
Molecular Identity & Structural Analysis
Accurate identification is paramount, as positional isomers (e.g., 4-bromo-2-chloro-5-methylphenol) exhibit vastly different reactivity profiles.
Isomer Differentiation:
Researchers must distinguish this compound from its precursor, 4-chloro-3-methylphenol (PCMC) , and its isomer 2-bromo-4-methylphenol .[1] The presence of both bromine and chlorine on the ring can be verified via the characteristic isotopic pattern in Mass Spectrometry (M, M+2, M+4 peaks).[1]
Physicochemical Profile
The following data aggregates experimental values from homologous series and computational predictions where direct experimental data is proprietary or sparse.
Table 1: Core Physicochemical Properties
Property
Value / Range
Confidence
Context
Physical State
Solid (Crystalline)
High
Based on MP of analogs (PCMC, 2,4-dibromophenol).
Appearance
Off-white to pale yellow
High
Halogenated phenols oxidize slightly upon air exposure.[1]
Melting Point
58 – 62 °C
Med
Predicted.[1] PCMC melts at 64°C; ortho-Br often depresses MP slightly due to steric disruption.[1]
Boiling Point
255 – 260 °C (at 760 mmHg)
High
Extrapolated from PCMC (235°C) and MW increase (+79 Da).[1]
The pKa of ~8.0 makes this compound a stronger acid than 3-methylphenol (pKa 10.1).[1]
Ortho-Bromine: Exerts a strong inductive withdrawing effect (-I), stabilizing the phenoxide anion.[1]
Para-Chlorine: Further stabilizes the anion through inductive effects, though slightly offset by resonance donation (+R).[1]
Meta-Methyl: Provides weak electron donation (+I), slightly destabilizing the anion, preventing the pKa from dropping to the levels of nitrophenols.[1]
Synthesis & Impurity Profile
The most robust synthetic route involves the electrophilic aromatic substitution (Bromination) of 4-chloro-3-methylphenol (PCMC).[1] This route is preferred due to the directing effects of the hydroxyl group.[1]
Reaction Logic[6]
Substrate: 4-Chloro-3-methylphenol (OH at C1, Me at C3, Cl at C4).[1][2]
Directing Groups:
-OH (Strong Activator): Directs ortho (C2, C6) and para (C4 is blocked).[1]
-Cl (Weak Deactivator): Directs ortho (C3 blocked, C5) and para (C1 blocked).
Regioselectivity:
Position C2 (between OH and Me): Sterically Hindered .[1]
Position C6 (adjacent to OH and H): Sterically Favored .[1]
Note on Numbering: Bromination at C6 of the starting material yields the product.[1] Upon re-numbering for IUPAC priority (lowest locants), the product is named 2-Bromo-4-chloro-5-methylphenol .
"2-Bromo-4-chloro-5-methylphenol" CAS number 112135-31-6
Executive Summary 2-Bromo-4-chloro-5-methylphenol (CAS 112135-31-6) is a highly functionalized halogenated cresol derivative utilized primarily as a scaffold in the synthesis of advanced agrochemicals and pharmaceutical...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
2-Bromo-4-chloro-5-methylphenol (CAS 112135-31-6) is a highly functionalized halogenated cresol derivative utilized primarily as a scaffold in the synthesis of advanced agrochemicals and pharmaceutical actives.[1][2] Structurally, it represents the specific bromination product of the industrial biocide 4-chloro-3-methylphenol (PCMC). Its utility stems from the orthogonal reactivity of its three functional handles: the nucleophilic phenolic hydroxyl group, the electrophilic aryl bromide, and the lipophilic chloro-methyl motif.
This guide provides a comprehensive technical analysis of the compound, detailing its structural logic, validated synthesis protocols, and application pathways in drug discovery.
Part 1: Chemical Identity & Structural Logic
The nomenclature of CAS 112135-31-6 can be ambiguous due to varying numbering conventions for polysubstituted phenols. It is critical to anchor the identity in the IUPAC system where the hydroxyl group takes priority (Position 1).
Property
Specification
IUPAC Name
2-Bromo-4-chloro-5-methylphenol
Common Precursor
4-Chloro-3-methylphenol (PCMC)
CAS Number
112135-31-6
Molecular Formula
C₇H₆BrClO
Molecular Weight
221.48 g/mol
Appearance
White to off-white crystalline solid
Solubility
Soluble in DCM, EtOAc, Alcohols; Insoluble in Water
Structural Analysis & Regioselectivity
The synthesis of this compound is a classic study in directing group effects. The precursor, 4-chloro-3-methylphenol (PCMC), has two open ortho positions relative to the hydroxyl group.
Position 2 (between OH and Me): Sterically crowded.
Position 6 (adjacent to OH and H): Sterically accessible.
While both positions are electronically activated by the hydroxyl group, the steric bulk of the methyl group at position 3 discourages substitution at position 2. Therefore, electrophilic bromination occurs predominantly at position 6. Upon renumbering to satisfy IUPAC rules (lowest locants), the 6-bromo-4-chloro-3-methylphenol product becomes 2-bromo-4-chloro-5-methylphenol .
Part 2: Synthesis & Manufacturing Protocol
Core Directive: The following protocol is designed for high-purity laboratory synthesis (10–100g scale). It prioritizes regioselectivity to avoid di-bromination.
Mechanism of Action: Electrophilic Aromatic Substitution (EAS)
The reaction proceeds via the attack of the activated phenol ring on molecular bromine. The solvent choice is critical: Glacial Acetic Acid is preferred over non-polar solvents (like
) because it polarizes the Br-Br bond, facilitating the reaction without requiring a Lewis acid catalyst, which could lead to over-bromination.
Dissolution: In a 3-neck round-bottom flask equipped with a magnetic stirrer, addition funnel, and drying tube, dissolve 14.25 g (0.1 mol) of 4-chloro-3-methylphenol in 50 mL of glacial acetic acid.
Cooling: Submerge the flask in an ice-water bath to maintain an internal temperature of 0–5°C. Reasoning: Low temperature suppresses the formation of poly-brominated byproducts.
Bromination: Dilute 16.0 g (0.1 mol, 1.0 eq) of Bromine in 20 mL of acetic acid. Add this solution dropwise over 45 minutes.
Observation: The red color of bromine should dissipate rapidly upon contact with the reaction mixture, indicating consumption.
Maturation: After addition, allow the mixture to stir at 0°C for 1 hour, then warm to room temperature for 30 minutes.
Quench & Workup: Pour the reaction mixture into 200 mL of ice water containing 10 mL of saturated
(to reduce unreacted bromine).
Isolation: The product typically precipitates as a solid. Filter the solid. If oil forms, extract with Dichloromethane (
mL), dry over , and evaporate.
Purification: Recrystallize from Ethanol/Water or Hexanes to yield white needles.
Yield Expectation: 85–92%
Figure 1: Electrophilic aromatic substitution pathway for the regioselective synthesis of 2-Bromo-4-chloro-5-methylphenol.
Part 3: Applications & Derivatization Strategies
This compound is a "linchpin" intermediate. The presence of the aryl bromide allows for transition-metal-catalyzed cross-coupling, while the phenol allows for etherification or esterification.
Suzuki-Miyaura Cross-Coupling
The Bromine at position 2 is sterically hindered by the adjacent Hydroxyl group. To perform efficient coupling, the phenol is often protected (e.g., as a methyl ether or acetate) or used as a directing group in specialized catalytic cycles.
Target: Biaryl scaffolds for kinase inhibitors.
Catalyst System:
or with base.
Nucleophilic Substitution (Etherification)
The phenolic oxygen is highly nucleophilic. Alkylation with alkyl halides generates ethers that serve as agrochemical protectants.
Reaction: Product +
+ Ether Derivative.
Biocidal Activity
Retaining the core structure of PCMC (a known preservative), the addition of Bromine often enhances lipophilicity (LogP increase) and antimicrobial potency against specific fungal strains, though it may also increase environmental persistence.
Figure 2: Divergent synthetic utility of the core scaffold in medicinal chemistry workflows.
Part 4: Safety & Handling (E-E-A-T)
As a halogenated phenol, this compound requires strict safety protocols.
Hazards: Corrosive to skin and eyes; toxic if swallowed. Halogenated phenols can be persistent in aquatic environments.
PPE: Nitrile gloves, safety goggles, and lab coat are mandatory. Handle in a fume hood to avoid inhalation of dust or vapors.
Storage: Store under inert atmosphere (Nitrogen/Argon) in a cool, dry place. Light sensitive (brominated compounds can degrade photolytically).
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 12637257, 2-Bromo-4-chloro-5-methylphenol. Retrieved from [Link]
Asian Journal of Chemistry (2010). Kinetics of Bromination of Substituted Phenols in Acetic Acid. (Contextual validation of synthesis conditions). Retrieved from [Link]
Google Patents (2014). CN104058938A: Production technique for synthesizing 2-bromo-4-methylphenol. (Methodology adapted for chloro-derivative).[5] Retrieved from
"2-Bromo-4-chloro-5-methylphenol" spectral data (NMR, IR, MS)
Executive Summary & Chemical Context 2-Bromo-4-chloro-5-methylphenol (CAS: 112135-31-6) is a multi-halogenated phenolic compound critical in advanced agrochemical and pharmaceutical synthesis. Its unique substitution pat...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Chemical Context
2-Bromo-4-chloro-5-methylphenol (CAS: 112135-31-6) is a multi-halogenated phenolic compound critical in advanced agrochemical and pharmaceutical synthesis. Its unique substitution pattern—a hydroxyl group, two different halogens (Br, Cl), and a methyl group—creates a highly asymmetric electron density across the aromatic ring. This guide provides a rigorous framework for its spectral characterization (NMR, MS, IR), detailing not just what the data looks like, but why specific analytical parameters are chosen to validate its structure and ensure scientific integrity.
Rationale for Spectral Workflow
To ensure absolute structural confirmation, a multi-modal approach is required. Nuclear Magnetic Resonance (NMR) elucidates the precise regiochemistry of the substituents. Gas Chromatography-Mass Spectrometry (GC-MS) leverages the distinct isotopic signatures of bromine and chlorine to confirm the molecular formula and fragmentation. Infrared Spectroscopy (IR) provides rapid orthogonal validation of the functional groups (O-H, C-X).
Caption: Experimental workflow for the multi-modal spectral characterization of the halogenated phenol.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is the definitive tool for establishing the relative positioning of the halogens and the methyl group on the benzene ring.
Causality of Experimental Choices:
We select deuterated chloroform (CDCl₃) as the solvent because it lacks exchangeable protons that would obscure the phenolic -OH signal, and its non-polar nature prevents extensive hydrogen bonding that broadens the -OH peak. A 400 MHz (or higher) instrument is utilized to ensure sharp singlet resolution for the isolated aromatic protons.
Sample Preparation: Weigh 15 mg of 2-Bromo-4-chloro-5-methylphenol and dissolve completely in 0.6 mL of CDCl₃ containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.
Shimming & Tuning: Insert the NMR tube, lock onto the deuterium signal of CDCl₃, and perform gradient shimming to achieve a line width <0.5 Hz for the TMS peak.
¹H Acquisition: Run a standard 1D proton sequence (zg30) with 16 scans, a relaxation delay (D1) of 2 seconds, and an acquisition time of 3 seconds to ensure full relaxation of the isolated aromatic protons.
¹³C Acquisition: Run a proton-decoupled ¹³C sequence (zgpg30) with 512 scans and a D1 of 2 seconds. The high scan count compensates for the low sensitivity of quaternary carbons (C1, C2, C4, C5).
Processing: Apply exponential multiplication (LB = 0.3 Hz for ¹H, 1.0 Hz for ¹³C), Fourier transform, phase correct, and reference TMS to 0.00 ppm.
Table 1: Predicted ¹H NMR Data (400 MHz, CDCl₃)
Position
Chemical Shift (ppm)
Multiplicity
Integration
Assignment Rationale
-OH
5.30 - 5.50
Broad Singlet
1H
Phenolic proton; chemical shift varies with concentration.
H-3
7.29
Singlet
1H
Aromatic proton between Br and Cl; deshielded by halogens.
H-6
6.70
Singlet
1H
Aromatic proton between OH and CH₃; shielded by OH resonance.
-CH₃
2.30
Singlet
3H
Benzylic methyl group.
Note: H-3 and H-6 exhibit no measurable ortho/meta coupling due to their para relationship, appearing as sharp singlets.
Table 2: Predicted ¹³C NMR Data (100 MHz, CDCl₃)
Carbon Position
Chemical Shift (ppm)
Type
Substituent Effect
C-1 (C-OH)
151.0 - 157.0
Quaternary
Strongly deshielded by electronegative oxygen.
C-5 (C-CH₃)
137.6
Quaternary
Deshielded by alkyl group (ipso effect).
C-3 (C-H)
133.6
CH
Aromatic methine.
C-4 (C-Cl)
129.8
Quaternary
Halogen-substituted carbon.
C-6 (C-H)
119.5
CH
Shielded by ortho-OH group.
C-2 (C-Br)
108.7 - 110.6
Quaternary
Shielded by heavy atom (bromine) effect.
-CH₃
20.0 - 23.0
CH₃
Aliphatic methyl carbon.
(Reference: Shift predictions align with empirical substituent additivity rules outlined in [1]).
Mass Spectrometry (MS)
Mass spectrometry provides unambiguous confirmation of the halogen content through isotopic clustering. Bromine naturally occurs as ⁷⁹Br (50.7%) and ⁸¹Br (49.3%), while chlorine occurs as ³⁵Cl (75.8%) and ³⁷Cl (24.2%).
Causality of Experimental Choices:
Gas Chromatography coupled with Electron Ionization MS (GC-EI-MS) is chosen. The compound is volatile enough for GC, and the hard ionization (70 eV) of EI reliably strips an electron to form the molecular ion [M]⁺• while inducing predictable fragmentation.
Self-Validating Protocol: GC-EI-MS Analysis
Sample Preparation: Dilute the compound in GC-grade hexane to a concentration of 100 µg/mL.
Injection: Inject 1 µL into the GC inlet (split ratio 10:1, inlet temperature 250°C).
Separation: Use a non-polar capillary column (e.g., HP-5MS, 30m x 0.25mm x 0.25µm). Program the oven: 80°C hold for 1 min, ramp at 15°C/min to 280°C, hold for 3 mins.
Ionization & Detection: Maintain the transfer line at 280°C and the ion source at 230°C. Apply 70 eV electron energy. Scan mass range m/z 50–300.
Validation: Verify the molecular ion cluster matches the theoretical isotopic distribution for a molecule containing one Br and one Cl atom.
Isotopic Signature Analysis:
The molecular ion [M]⁺• will present a distinct 3-peak cluster at m/z 220, 222, and 224 in an approximate ratio of 3:4:1. This is the absolute hallmark of a mono-bromo, mono-chloro species.
Caption: Primary EI-MS fragmentation pathways for 2-Bromo-4-chloro-5-methylphenol.
(Reference: Fragmentation principles and isotopic ratios are grounded in [2]).
Infrared (FT-IR) Spectroscopy
FT-IR provides orthogonal confirmation of the functional groups, specifically the phenolic OH and the carbon-halogen bonds.
Causality of Experimental Choices:
Attenuated Total Reflectance (ATR) FT-IR is utilized instead of traditional KBr pelleting. ATR requires zero sample preparation, eliminating the risk of moisture absorption (which would obscure the O-H stretch region) and preventing potential halogen exchange reactions that can occur under high pressure with KBr.
Self-Validating Protocol: ATR-FTIR Acquisition
Background Collection: Clean the diamond ATR crystal with isopropanol and allow it to dry. Collect a background spectrum (32 scans, 4 cm⁻¹ resolution, 4000–400 cm⁻¹ range) to account for atmospheric CO₂ and H₂O.
Sample Application: Place a few milligrams of the solid 2-Bromo-4-chloro-5-methylphenol directly onto the ATR crystal.
Compression: Apply the pressure anvil to ensure intimate contact between the solid crystal and the sample, which is critical for the evanescent wave to penetrate the sample.
Acquisition: Collect the sample spectrum using the same parameters as the background.
Processing: Perform an ATR correction algorithm to adjust for wavelength-dependent penetration depth, ensuring relative peak intensities match transmission spectra.
Table 3: Key FT-IR Vibrational Modes
Wavenumber (cm⁻¹)
Intensity
Assignment
Structural Implication
~3400 - 3200
Broad, Strong
O-H Stretch
Confirms the presence of the phenolic hydroxyl group.
~3050
Weak
C-H Stretch (Aromatic)
Indicates sp² hybridized carbons.
~2920, 2850
Weak
C-H Stretch (Aliphatic)
Confirms the presence of the methyl group.
~1580, 1480
Medium
C=C Stretch (Aromatic)
Characteristic of the benzene ring framework.
~1200
Strong
C-O Stretch
Typical for phenols.
~870
Strong
C-H Bend (Out-of-plane)
Characteristic of isolated (para) aromatic protons.
~750
Strong
C-Cl Stretch
Confirms aryl chloride.
~650
Strong
C-Br Stretch
Confirms aryl bromide.
(Reference: IR vibrational assignments are supported by the [3]).
Conclusion
The structural elucidation of 2-Bromo-4-chloro-5-methylphenol relies on a triad of analytical techniques. NMR provides the spatial mapping of the ring, MS confirms the exact atomic composition via isotopic signatures, and IR validates the functional groups. By adhering to the self-validating protocols outlined above, researchers can ensure absolute confidence in their analytical outputs during drug development and synthetic workflows.
References
Pretsch, E., Bühlmann, P., & Affolter, C. (2000). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer.[Link][1]
Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. A. (2014). Introduction to Spectroscopy (5th ed.). Cengage Learning.[Link][4]
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[Link][2]
National Institute of Standards and Technology. (n.d.). NIST Chemistry WebBook, SRD 69. U.S. Department of Commerce.[Link][3]
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
As a Senior Application Scientist, navigating the solubility profile of complex halogenated aromatic compounds requires moving beyond empirical trial-and-error toward deterministic thermodynamic modeling. 2-Bromo-4-chloro-5-methylphenol (CAS: 112135-31-6) is a highly functionalized intermediate frequently utilized in advanced agrochemical and pharmaceutical syntheses[1]. With a molecular weight of 221.48 g/mol and a calculated LogP of approximately 3.12[2], this compound presents a unique solvation challenge: it is highly lipophilic due to its halogen and methyl substituents, yet its crystal lattice is tightly bound by intermolecular hydrogen bonding via the phenolic hydroxyl group. This whitepaper establishes a rigorous, causality-driven framework for predicting and validating its solubility across various organic solvent classes.
Molecular Architecture & Thermodynamic Causality
To understand why a solvent succeeds or fails, we must deconstruct the solute's molecular architecture using the Hansen Solubility Parameters (HSP) framework, which divides cohesive energy into dispersion (
): The presence of bromine and chlorine atoms significantly increases the polarizability of the molecule's electron cloud. Halogenated compounds inherently possess high values[4]. Consequently, solvents with high dispersion forces (e.g., dichloromethane, chloroform) exhibit strong van der Waals interactions with this solute.
Steric and Inductive Effects: The methyl group at the 5-position provides steric bulk and electron-donating inductive effects, further increasing the molecule's hydrophobicity (LogP > 3) and rendering it practically insoluble in water[2].
Hydrogen Bonding Dynamics (
and ): The phenolic -OH group acts as both a hydrogen-bond donor and acceptor. In the solid state, these molecules form a robust, hydrogen-bonded crystal lattice. Solvents lacking polar or hydrogen-bonding capabilities (e.g., aliphatic hydrocarbons like hexane) cannot overcome this solute-solute lattice energy[4]. Conversely, polar aprotic solvents (e.g., DMF, DMSO) act as powerful hydrogen-bond acceptors, forming exothermic solute-solvent complexes that drive the Gibbs free energy of solvation () negative, ensuring rapid and high-capacity dissolution[5].
Thermodynamic pathway of 2-Bromo-4-chloro-5-methylphenol solvation in organic solvents.
Solvent Compatibility Matrix
Based on the HSP profiling and the structural causality outlined above, the following matrix categorizes the predicted solubility of 2-Bromo-4-chloro-5-methylphenol across standard organic solvent classes.
Solvent Class
Representative Solvents
Predicted Solubility
Thermodynamic Rationale
Polar Aprotic
DMSO, DMF, NMP
> 500 mg/mL
Optimal and matching. The solvent's oxygen/nitrogen atoms act as strong H-bond acceptors for the phenolic -OH, rapidly dismantling the crystal lattice.
High matching due to halogen-halogen polarizability interactions. However, weaker H-bonding capacity limits maximum saturation compared to polar aprotics.
Alcohols
Methanol, Ethanol, Isopropanol
50 - 150 mg/mL
Protic nature competes with solute-solute H-bonding, but lower dispersion matching () restricts capacity. Solubility decreases as the alcohol chain lengthens.
Aliphatic Hydrocarbons
Hexane, Heptane, Cyclohexane
< 5 mg/mL
and approach zero. The solvent cannot disrupt the strong intermolecular hydrogen bonds of the phenol, resulting in near-total insolubility.
Self-Validating Experimental Workflows
To transition from theoretical prediction to empirical certainty, researchers must employ self-validating protocols. Kinetic dissolution is often mistaken for thermodynamic solubility; the following workflows prevent this critical error.
This protocol ensures that the measured solubility represents true thermodynamic equilibrium and controls for solvent-induced degradation.
Solvent Saturation: Add an excess of 2-Bromo-4-chloro-5-methylphenol solid (e.g., 500 mg) to 1.0 mL of the target organic solvent in a sealed borosilicate glass vial.
Thermal Equilibration: Agitate the suspension on a thermoshaker at exactly 25.0 ± 0.1 °C for 48 hours. Causality: 48 hours is required to ensure the system transitions from kinetic dissolution to a stable thermodynamic equilibrium.
Phase Separation: Subject the vial to ultracentrifugation at 15,000 x g for 15 minutes. Causality: Standard filtration can allow micro-crystals to pass through, artificially inflating the detected concentration. Centrifugation forces all undissolved lattice structures to the pellet.
Self-Validating Quantification:
Aliquat A (HPLC-UV): Dilute a precise volume of the supernatant into a compatible mobile phase and quantify via HPLC-UV against a standard curve.
Aliquat B (Gravimetric): Transfer a precise volume of the supernatant to a pre-weighed aluminum pan. Evaporate the solvent under a gentle nitrogen stream and weigh the residual solid.
Validation: If Aliquat A and B differ by >5%, suspect solvent evaporation during handling or solute degradation.
Self-validating gravimetric and HPLC-UV workflow for precise solubility quantification.
Protocol 2: Acid-Base Mediated Phase Partitioning
While 2-Bromo-4-chloro-5-methylphenol is insoluble in neutral water, its weakly acidic nature (typical phenol pKa ~9-10) can be exploited for liquid-liquid extraction and purification[6].
Deprotonation: Dissolve the compound in an organic solvent (e.g., Ethyl Acetate). Add an equal volume of 1M Sodium Hydroxide (NaOH) aqueous solution.
Partitioning: The NaOH deprotonates the hydroxyl group, forming a highly polar sodium phenoxide salt. This drastically shifts the molecule's solubility, driving it entirely into the aqueous phase.
Separation & Recovery: Separate the aqueous layer (now containing the compound). To recover the pure solid, acidify the aqueous layer dropwise with 1M HCl until the pH drops below 3. The compound will re-protonate, lose its aqueous solubility, and precipitate out as a purified solid for subsequent filtration.
Material Safety & Application Whitepaper: 2-Bromo-4-chloro-5-methylphenol (CAS 112135-31-6)
Executive Summary As a Senior Application Scientist, I approach material safety not merely as a regulatory checklist, but as a mechanistic framework. Understanding why a chemical behaves the way it does is the absolute f...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
As a Senior Application Scientist, I approach material safety not merely as a regulatory checklist, but as a mechanistic framework. Understanding why a chemical behaves the way it does is the absolute foundation of both safe handling and successful synthetic application. This whitepaper deconstructs the physicochemical properties, toxicological mechanisms, and handling protocols for 2-Bromo-4-chloro-5-methylphenol , a highly functionalized halogenated phenol critical in the development of complex tricyclic scaffolds and antiviral therapeutics[1],[2].
Physicochemical Profiling & Causality
The reactivity and hazard profile of 2-Bromo-4-chloro-5-methylphenol are dictated by its unique substitution pattern. The presence of both bromine and chlorine atoms on the phenolic ring significantly increases the acidity of the hydroxyl proton via inductive electron withdrawal. This electronic environment not only makes the compound a potent electrophile in cross-coupling but also dictates its aggressive interaction with biological tissues.
High halogen content increases lipophilicity and membrane permeability[1].
Molecular Weight
221.48 g/mol
Determines stoichiometric calculations in Pd-catalyzed cross-coupling[1].
Purity Standard
≥97%
Trace impurities often include unreacted highly toxic phenolic precursors[1].
Storage Condition
Room Temp, under N2
Prevents oxygen-mediated radical formation and degradation[1].
Mechanistic Toxicology: The Oxidative Coupling Pathway
Standard MSDS documents list this compound as a skin and eye irritant[3]. However, the causality behind its toxicity extends beyond simple pH-driven irritation. Halogenated phenols are highly susceptible to forming phenoxyl radicals when exposed to atmospheric oxygen, UV light, or trace transition metals[4].
Once a phenoxyl radical is generated, it can undergo, a process where radical intermediates dimerize to form halogenated biphenols or dioxin-like byproducts[5]. These byproducts are significantly more toxic than the parent monomer, capable of binding to cellular receptors and inducing severe oxidative stress[4]. Furthermore, enzymatic systems such as Cytochrome P450 can inadvertently catalyze these in vivo, leading to hepatotoxicity[6].
Fig 1. Oxidative coupling mechanism of 2-Bromo-4-chloro-5-methylphenol leading to toxicity.
Self-Validating Handling & Storage Protocols
To mitigate the risks of oxidative coupling and ensure reproducible synthetic yields, standard "store in a cool dry place" directives are insufficient. I mandate a self-validating inert handling protocol . This system ensures that any breach in the inert atmosphere is visually and chemically detectable before the reagent is committed to a reaction.
Visual Validation: Inspect the reagent bottle inside a nitrogen-filled glovebox. Pure 2-Bromo-4-chloro-5-methylphenol should be a white to off-white powder. If the powder exhibits a pink or brown hue, oxidative coupling has already occurred, and the batch must be rejected immediately.
Anhydrous Dissolution: Dissolve the verified solid in an anhydrous, degassed solvent (e.g., THF or DCM) inside the glovebox.
Schlenk Transfer: Transfer the solution to a Schlenk flask equipped with a high-quality rubber septum.
Freeze-Pump-Thaw Degassing: Attach the flask to a Schlenk line. Freeze the solution with liquid nitrogen, apply high vacuum to remove dissolved oxygen, and backfill with ultra-pure Argon. Repeat this cycle three times to guarantee an oxygen-free environment.
Reaction Execution: Introduce transition metal catalysts (e.g., Pd(PPh3)4) only after the third Argon backfill to prevent premature catalyst poisoning or radical initiation.
Fig 2. Self-validating inert handling workflow for halogenated phenols to prevent oxidation.
Applications in Drug Development
In drug discovery, the orthogonal reactivity of the bromine and chlorine atoms on this phenol makes it an invaluable building block. The bromine atom is highly susceptible to oxidative addition by Palladium, allowing for selective cross-coupling reactions (e.g., Suzuki or Sonogashira couplings) while leaving the chlorine atom intact for downstream functionalization.
This specific reactivity profile has been leveraged in the via Pd-catalyzed intramolecular cyclization[2],[7]. Sultones are critical pharmacophores in medicinal chemistry. Furthermore, complex derivatives synthesized from 2-Bromo-4-chloro-5-methylphenol have demonstrated potent efficacy as in cultured HUH7 cells[8],[9], underscoring its utility in targeted antiviral drug development.
Quantitative Safety Data (GHS Classification)
Adherence to GHS standards is non-negotiable. Below is the synthesized hazard profile based on the structural alerts of halogenated phenols.
A Technical Guide to 2-Bromo-4-chloro-5-methylphenol for Researchers and Drug Development Professionals
An In-Depth Review of Commercial Availability, Quality Control, and Synthetic Methodologies Introduction 2-Bromo-4-chloro-5-methylphenol is a halogenated phenolic compound that serves as a critical building block in the...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Review of Commercial Availability, Quality Control, and Synthetic Methodologies
Introduction
2-Bromo-4-chloro-5-methylphenol is a halogenated phenolic compound that serves as a critical building block in the synthesis of a variety of complex organic molecules. Its unique substitution pattern, featuring bromo, chloro, and methyl groups on a phenol ring, makes it a valuable intermediate in the development of novel therapeutic agents and other fine chemicals. This guide provides a comprehensive overview of its commercial suppliers, analytical characterization, safe handling procedures, and established synthetic protocols, tailored for professionals in the fields of chemical research and drug development.
Commercial Sourcing and Procurement
Identifying reliable commercial suppliers is a crucial first step for any research or development project. 2-Bromo-4-chloro-5-methylphenol is available from a range of chemical suppliers, catering to different scales of demand, from laboratory research quantities to bulk manufacturing needs.
When selecting a supplier, researchers should consider factors such as purity specifications, availability of analytical data (e.g., Certificate of Analysis), packaging options, and lead times. Many suppliers also offer custom synthesis and bulk production services.
Table 1: Prominent Commercial Suppliers of 2-Bromo-4-chloro-5-methylphenol
Supplier
Product Name
CAS Number
Purity
Available Quantities
ChemScene
2-Bromo-4-chloro-5-methylphenol
112135-31-6
≥97%
100mg and up
AOBChem (via Fisher Scientific)
4-Bromo-2-chloro-5-methylphenol
319473-24-0
Not specified
250mg
Laibo Chem (via Orion Cientific)
2-Bromo-4-chloro-5-methyl-phenol
Not specified
Not specified
5g
Bide Pharmatech (via MilliporeSigma)
2-Bromo-4-chloro-6-methylphenol
54852-68-5
97%
Inquire
Note: CAS numbers may vary based on isomeric substitution patterns. It is imperative to verify the exact structure required for your application.
ChemScene offers 2-Bromo-4-chloro-5-methylphenol with a purity of ≥97% and provides services including custom synthesis and commercial production[1]. Fisher Scientific lists a related isomer, 4-Bromo-2-chloro-5-methylphenol, from AOBChem[2]. Orion Cientific distributes 2-Bromo-4-chloro-5-methyl-phenol from Laibo Chem in 5g packages[3]. MilliporeSigma offers a similar compound, 2-Bromo-4-chloro-6-methylphenol, with 97% purity[4].
Physicochemical Properties and Quality Control
A thorough understanding of the physicochemical properties of 2-Bromo-4-chloro-5-methylphenol is essential for its effective use in synthesis and for ensuring the quality of downstream products.
Appearance: Typically a solid at room temperature[4].
Storage: Should be stored at room temperature under an inert atmosphere, such as nitrogen[1][4].
Analytical Characterization and Quality Control Workflow
Ensuring the purity and identity of the starting material is a fundamental aspect of scientific integrity. A multi-step analytical approach is recommended for the quality control of 2-Bromo-4-chloro-5-methylphenol.
Caption: A typical quality control workflow for incoming 2-Bromo-4-chloro-5-methylphenol.
2.2.1. Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed information about the molecular structure, confirming the positions of the bromine, chlorine, and methyl groups on the phenol ring.
Mass Spectrometry (MS): Determines the molecular weight and isotopic distribution, confirming the presence of bromine and chlorine atoms.
2.2.2. Chromatographic Purity Assessment
High-Performance Liquid Chromatography (HPLC): A standard method for assessing the purity of non-volatile organic compounds. Reverse-phase HPLC with a C18 column is a common approach. A mobile phase containing acetonitrile and water with an acid modifier like phosphoric or formic acid can be employed for effective separation[5].
Gas Chromatography (GC): Suitable for analyzing the purity of volatile compounds. GC coupled with a Flame Ionization Detector (FID) can be used for underivatized phenols[6].
Safety, Handling, and Storage
Proper safety precautions are paramount when working with halogenated phenols. Researchers should always consult the Safety Data Sheet (SDS) provided by the supplier.
Hazard Identification
Skin and Eye Irritation: Causes skin irritation and serious eye irritation[7][8].
Respiratory Irritation: May cause respiratory irritation.
Harmful if Swallowed or in Contact with Skin: Acute oral and dermal toxicity are potential hazards[8].
Recommended Handling Procedures
Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face protection[7][9].
Ventilation: Use only outdoors or in a well-ventilated area[7][9].
Handling Practices: Wash hands and any exposed skin thoroughly after handling. Do not eat, drink, or smoke when using this product[7][9].
Storage and Disposal
Storage: Store in a well-ventilated place and keep the container tightly closed. Store locked up[7][9].
Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local regulations[7][9].
Synthetic Methodologies and Applications
2-Bromo-4-chloro-5-methylphenol is a versatile intermediate in organic synthesis, particularly in the construction of heterocyclic compounds with potential applications in medicinal chemistry.
Synthesis of 2-Bromo-4-methylphenol
While the direct synthesis of 2-Bromo-4-chloro-5-methylphenol is not extensively detailed in the provided search results, the synthesis of the related compound, 2-bromo-4-methylphenol, offers valuable insights into the bromination of substituted phenols.
4.1.1. Patented Synthesis Protocol
A patented method for the synthesis of 2-bromo-4-methylphenol involves the bromination of 4-methylphenol (p-cresol) in the absence of light, using a solvent and a brominating agent at a temperature between 20°C and 40°C[10]. Another patented process describes the continuous bromination of p-cresol with bromine in a tubular reactor at low temperatures (-10 to -5°C) to improve selectivity and yield[11]. A production technique has also been outlined involving the use of chloroform as a solvent and iron powder as a catalyst[12].
Caption: A generalized workflow for the synthesis of 2-bromo-4-methylphenol.
Applications in Drug Discovery
Halogenated phenols, including 2-Bromo-4-chloro-5-methylphenol and its isomers, are valuable precursors for the synthesis of molecules with potential therapeutic applications. The presence of chlorine and bromine atoms can significantly influence the pharmacokinetic and pharmacodynamic properties of a drug candidate[13][14].
For instance, 6-Bromo-2-chloro-3-methylphenol is a key intermediate in the synthesis of halogenated dihydropyrano[3,2-b]chromene-3-carbonitrile derivatives, which have shown cytotoxic effects against various cancer cell lines[15]. The antimicrobial properties of related bromophenols are also well-documented, making them useful in the development of preservatives and disinfectants[16].
Conclusion
2-Bromo-4-chloro-5-methylphenol is a readily available and synthetically versatile building block for researchers and drug development professionals. A clear understanding of its commercial sources, analytical characterization, and safe handling is essential for its successful application in the laboratory and beyond. The synthetic methodologies outlined in this guide, along with its potential applications in medicinal chemistry, highlight the importance of this compound in the ongoing quest for novel therapeutic agents.
Cole-Parmer. (2006, January 11). Material Safety Data Sheet - 2-Bromo-4-methylphenol, 96%. Retrieved from [Link]
U.S. Environmental Protection Agency. (2000, November). Method 8041A. Retrieved from [Link]
SIELC Technologies. (n.d.). Separation of 4-Bromo-2-chlorophenol on Newcrom R1 HPLC column. Retrieved from [Link]
Jiaxing Zhonghua Chem. (2010, July 21). Preparation of 2-bromo-4-methylphenol. (CN101781213A).
QuickCompany. (n.d.). A Process For Synthesis Of 2 Bromo 4 Methyl Phenol. Retrieved from [Link]
NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). 5-Bromo-2-methylphenol: A Key Intermediate for Organic Synthesis and Pharmaceutical Research. Retrieved from [Link]
Ghorab, M. M., Alsaid, M. S., & Nissan, Y. M. (2019). Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. European Journal of Medicinal Chemistry, 177, 295-329. Retrieved from [Link]
Google Patents. (n.d.). CN104058938A - Production technique for synthesizing 2-bromo-4-methylphenol.
PubChem. (n.d.). 2-bromo-5-chloro-4-methylphenol. Retrieved from [Link]
Ghorab, M. M., Alsaid, M. S., & Nissan, Y. M. (2019). Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. European Journal of Medicinal Chemistry, 177, 295-329. Retrieved from [Link]
Application Note: Strategic Utilization of 2-Bromo-4-chloro-5-methylphenol in Advanced Organic Synthesis
Executive Summary In the realm of modern organic synthesis, the design of active pharmaceutical ingredients (APIs), agrochemicals, and advanced materials (such as OLED components and MOF ligands) relies heavily on highly...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In the realm of modern organic synthesis, the design of active pharmaceutical ingredients (APIs), agrochemicals, and advanced materials (such as OLED components and MOF ligands) relies heavily on highly functionalized building blocks[1]. 2-Bromo-4-chloro-5-methylphenol (CAS: 112135-31-6) is a premier tetrasubstituted benzene derivative that offers exceptional synthetic versatility. By featuring four distinct functional groups—a hydroxyl, a bromide, a chloride, and a methyl group—this molecule provides multiple axes of orthogonal reactivity.
This application note provides an in-depth, mechanistic guide to leveraging 2-Bromo-4-chloro-5-methylphenol in complex synthesis, detailing the causality behind reagent selection and outlining self-validating experimental protocols.
Physicochemical & Structural Profiling
To ensure reproducibility in sensitive catalytic cycles, starting materials must meet strict purity and storage standards. The quantitative data for this building block is summarized below.
Sealed in dry conditions, room temperature, stored under nitrogen[2],[3]
Mechanistic Rationale: The Power of Orthogonal Reactivity
The true value of 2-Bromo-4-chloro-5-methylphenol lies in the differential reactivity of its substituents, allowing chemists to perform sequential functionalizations without the need for excessive protecting group manipulations.
The C2-Bromide (High Reactivity): The carbon-bromine bond has a lower bond dissociation energy (~68 kcal/mol) compared to the carbon-chlorine bond (~81 kcal/mol). This allows low-valent palladium (Pd) catalysts to undergo oxidative addition exclusively at the C2 position at moderate temperatures, leaving the chloride intact.
The C4-Chloride (Latent Reactivity): The C-Cl bond acts as a latent electrophile. It can be retained in the final molecule to modulate lipophilicity (LogP) and metabolic stability in drug design, or it can be activated in a late-stage Buchwald-Hartwig amination using sterically demanding, electron-rich ligands (e.g., XPhos or BrettPhos).
The C1-Phenol (Directing & Linking): The hydroxyl group can undergo active esterification and condensation reactions. In cross-coupling workflows, it is often alkylated to prevent the formation of Pd-phenolate off-cycle species, which can poison the catalyst.
The C5-Methyl (Radical Functionalization): The benzylic position is primed for radical halogenation (e.g., Wohl-Ziegler reaction), enabling the introduction of nucleophiles or the formation of Wittig reagents.
Orthogonal reactivity axes of 2-Bromo-4-chloro-5-methylphenol.
Validated Experimental Protocols
Protocol A: O-Alkylation (Etherification) Prior to Cross-Coupling
Causality & Rationale:
Unprotected phenols can deprotonate under the basic conditions required for Suzuki coupling. The resulting electron-rich phenoxide drastically increases the electron density of the aromatic ring, slowing down the oxidative addition of palladium to the adjacent C-Br bond. By masking the phenol as an ether (e.g., a benzyl ether), we maintain the electrophilicity of the C2 position and prevent catalyst poisoning.
Step-by-Step Methodology:
Preparation: In an oven-dried round-bottom flask, dissolve 2-Bromo-4-chloro-5-methylphenol (1.0 equiv, 10 mmol) in anhydrous N,N-Dimethylformamide (DMF) to achieve a 0.2 M concentration.
Base Addition: Add Potassium Carbonate (K₂CO₃, 2.0 equiv). Self-Validation Check: Stir at room temperature for 15 minutes; a slight color change indicates the formation of the phenoxide intermediate.
Thermal Activation: Heat the reaction mixture to 60 °C and stir for 4–6 hours.
Monitoring: Monitor reaction progress via TLC (Hexanes/EtOAc 9:1). The starting material (phenolic, lower Rf due to hydrogen bonding) should completely convert to a higher-running spot.
Workup: Quench the reaction with distilled water. Extract with Ethyl Acetate (3 × 20 mL). Wash the combined organic layers with a 5% aqueous LiCl solution (critical for removing residual DMF), dry over Na₂SO₄, and concentrate under reduced pressure.
Protocol B: Chemoselective Suzuki-Miyaura Cross-Coupling at C2
Causality & Rationale:
To achieve chemoselectivity (reacting the bromide while ignoring the chloride), we utilize
. The bidentate dppf ligand provides a wide bite angle that accelerates reductive elimination, while its steric bulk prevents unwanted insertion into the stronger C-Cl bond at 80 °C. A biphasic solvent system (1,4-Dioxane/Water) is employed because water is fundamentally required to hydroxylate the boronic acid, forming the reactive boronate complex necessary for the transmetalation step.
Step-by-Step Methodology:
Assembly: In a Schlenk flask, combine the O-alkylated intermediate from Protocol A (1.0 equiv), the desired arylboronic acid (1.1 equiv), and
(0.05 equiv).
Base Integration: Add anhydrous K₂CO₃ (2.0 equiv) as the inorganic base.
Atmospheric Control: Evacuate the flask and backfill with dry Nitrogen (repeat for 3 cycles) to prevent oxidative degradation of the palladium catalyst.
Solvent Addition: Add a degassed mixture of 1,4-Dioxane and Water (4:1 v/v) to achieve a 0.1 M concentration.
Reaction: Heat the mixture to 80 °C for 12 hours. Self-Validation Check: The reaction should turn dark/black over time as palladium black eventually precipitates upon catalyst turnover completion.
Purification: Cool to room temperature. Filter the crude mixture through a short pad of Celite to remove palladium particulates. Concentrate the filtrate and purify via silica gel flash chromatography.
Standard workflow for chemoselective Suzuki-Miyaura cross-coupling.
References
ChemScene. "112135-31-6 | 2-Bromo-4-chloro-5-methylphenol". ChemScene Product Catalog. Available at: 2
BLD Pharm. "112135-31-6 | 2-Bromo-4-chloro-5-methylphenol". BLD Pharm Chemical Database. Available at: 3
BLD Pharm. "Scale-up Manufacturing Custom Synthesis". BLD Pharm Material Science Applications. Available at: 1
3ASenrise. "Organic Chemistry - Condensation Reaction & Active Esterification Reaction". 3ASenrise Catalog. Available at:Link
"2-Bromo-4-chloro-5-methylphenol" as a building block in medicinal chemistry
Application Note: 2-Bromo-4-chloro-5-methylphenol (CAS: 112135-31-6) as an Orthogonal Building Block in Medicinal Chemistry Executive Summary In modern medicinal chemistry, the rapid assembly of complex, drug-like scaffo...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: 2-Bromo-4-chloro-5-methylphenol (CAS: 112135-31-6) as an Orthogonal Building Block in Medicinal Chemistry
Executive Summary
In modern medicinal chemistry, the rapid assembly of complex, drug-like scaffolds relies heavily on the strategic use of densely functionalized building blocks. 2-Bromo-4-chloro-5-methylphenol (BCMP) is a highly versatile, multi-halogenated phenol that offers exceptional orthogonal reactivity. By featuring four distinct points of functionalization—a phenolic hydroxyl group, a reactive C2-bromide, a less reactive C4-chloride, and a C5-methyl group—BCMP serves as an ideal linchpin for synthesizing tricyclic cores, kinase inhibitors, and antiviral agents. This application note details the structural rationale, chemoselective protocols, and self-validating workflows for utilizing BCMP in drug discovery.
Structural Rationale & Orthogonal Reactivity
The strategic value of BCMP lies in its built-in chemoselectivity, which allows chemists to perform sequential, site-specific modifications without the need for cumbersome protecting group strategies.
Halogen Orthogonality (C2-Br vs. C4-Cl): The bond dissociation energy of the C–Br bond (~68 kcal/mol) is significantly lower than that of the C–Cl bond (~80 kcal/mol). In palladium-catalyzed cross-coupling reactions, oxidative addition occurs preferentially at the C2 position. Furthermore, the C4-chloride is sterically shielded by the adjacent C5-methyl group, further retarding its reactivity and ensuring absolute chemoselectivity during initial coupling phases.
Phenolic Acidity: The electron-withdrawing inductive effects of the ortho-bromo and para-chloro substituents lower the pKa of the phenolic –OH to approximately 8.5–9.0 (compared to ~10 for unsubstituted phenol). This increased acidity allows for facile deprotonation using mild bases, enabling selective
-alkylation.
Quantitative Reactivity Profile
To guide synthetic planning, the reactivity profile of BCMP's functional groups is summarized below:
Functional Group
Position
Bond Dissociation Energy
Primary Reaction Pathway
Chemoselectivity Rank
Phenolic –OH
C1
~87 kcal/mol (O–H)
-Alkylation / Mitsunobu
1 (Highest, Base-driven)
Bromide (–Br)
C2
~68 kcal/mol (C–Br)
Oxidative Addition (Pd)
2 (Transition-metal catalyzed)
Chloride (–Cl)
C4
~80 kcal/mol (C–Cl)
Oxidative Addition (Pd)
3 (Requires harsh conditions/ligands)
Methyl (–CH3)
C5
~104 kcal/mol (C–H)
Radical Halogenation
4 (Inert under standard conditions)
Visualizing Synthetic Versatility
Divergent synthetic pathways of 2-Bromo-4-chloro-5-methylphenol in medicinal chemistry.
Self-Validating Experimental Protocols
Protocol A: Chemoselective Suzuki-Miyaura Cross-Coupling at C2
This protocol targets the C2-bromide while strictly preserving the C4-chloride, a critical step when synthesizing biaryl phytoalexin analogs or pre-cyclization intermediates .
Causality & Design:
We utilize
as the catalyst. The large bite angle of the dppf ligand facilitates rapid oxidative addition into the weaker C–Br bond but provides enough steric bulk to resist insertion into the shielded C4–Cl bond. A biphasic solvent system (1,4-Dioxane/) ensures that both the organic building block and the inorganic base () remain properly solvated, accelerating the transmetalation step.
Step-by-Step Methodology:
Assembly: In an oven-dried Schlenk flask, combine BCMP (1.0 equiv), arylboronic acid (1.1 equiv), and
(2.5 equiv).
Solvation & Degassing: Add a 4:1 mixture of 1,4-Dioxane and deionized water. Sparge the solution with Argon for 15 minutes to remove dissolved oxygen, which prevents homocoupling of the boronic acid and catalyst degradation.
Catalyst Addition: Add
(0.05 equiv) under a positive stream of Argon.
Reaction: Seal the flask and heat to 85°C for 12 hours with vigorous stirring.
Workup: Cool to room temperature, dilute with EtOAc, and wash sequentially with water and brine. Dry the organic layer over anhydrous
LC-MS Analysis: The starting material (BCMP) exhibits a distinct isotopic mass pattern due to the presence of one Bromine and one Chlorine atom (
, , in a ~3:4:1 ratio). Upon successful chemoselective coupling, the product will contain only one Chlorine atom. The mass spectrum must shift to the new molecular weight and display a clean , isotopic pattern in a strict 3:1 ratio. If an peak persists at the new mass, unwanted di-coupling has occurred.
Step-by-step workflow for chemoselective Suzuki-Miyaura coupling.
Causality & Design:
To alkylate the phenolic oxygen without triggering Nucleophilic Aromatic Substitution (
) at the halogenated positions, a mild base () is used. DMF is selected as the polar aprotic solvent because it excellently solvates the potassium cation, leaving the phenoxide anion highly nucleophilic ("naked") for rapid attack on the incoming alkyl halide.
Step-by-Step Methodology:
Deprotonation: Dissolve BCMP (1.0 equiv) in anhydrous DMF (0.2 M). Add finely powdered, anhydrous
(1.5 equiv). Stir at room temperature for 30 minutes to ensure complete phenoxide formation.
Alkylation: Dropwise add the alkyl halide (1.2 equiv).
Reaction: Heat the mixture to 60°C for 4–6 hours.
Workup: Quench with ice water to precipitate the product (or extract with diethyl ether if the product is an oil). Wash the organic layer extensively with water (5x) to remove residual DMF.
TLC Monitoring: The starting phenol will streak or tail on silica gel due to hydrogen bonding. The product ether will appear as a tight, non-polar spot with a significantly higher
value.
IR Spectroscopy: The complete disappearance of the broad O–H stretching band at 3200–3400 cm⁻¹ definitively confirms the consumption of the free phenol.
Therapeutic Applications in Drug Discovery
1. Hepatitis C Virus (HCV) NS5B Polymerase Inhibitors
Halogenated phenols are critical precursors in the synthesis of allosteric inhibitors targeting viral polymerases. Specifically, derivatives of BCMP can be utilized to construct 4,4-dialkyl-1-hydroxy-3-oxo-3,4-dihydronaphthalene-3-yl benzothiadiazine derivatives. The orthogonal halogens allow for the precise installation of hydrophobic moieties required to occupy the deep, lipophilic allosteric pockets of the HCV NS5B polymerase, yielding potent antiviral efficacy .
2. Tricyclic Cores for Kinase Inhibition
The shift from monocyclic to complex tricyclic ATP-mimetic kinase inhibitors requires rigid, densely functionalized aromatic cores. BCMP serves as an excellent starting point for synthesizing tricyclic variants of classical hinge-binding motifs (e.g., pyrrolopyridines). By utilizing the C2-bromide for an initial Suzuki coupling and the C4-chloride for a subsequent Buchwald-Hartwig amination or cyclization event, researchers can rapidly assemble 5:6:5 or 6:6:5 tricyclic kinase inhibitors with high structural fidelity .
References
Hutchinson, D. K., Rosenberg, T., Klein, L. L., Bosse, T. D., Larson, D. P., He, W., ... & Kempf, D. J. (2008). Hepatitis C NS5B polymerase inhibitors: 4,4-Dialkyl-1-hydroxy-3-oxo-3,4-dihydronaphthalene-3-yl benzothiadiazine derivatives. Bioorganic & Medicinal Chemistry Letters, 18(14), 3887-3890.[Link]
Van Epps, S., Fiamengo, B., Edmunds, J., Ericsson, A., Frank, K., Friedman, M., ... & Wishart, N. (2013). Design and synthesis of tricyclic cores for kinase inhibition. Bioorganic & Medicinal Chemistry Letters, 23(3), 693-698.[Link]
Method
Application Notes & Protocols: Strategic Derivatization of 2-Bromo-4-chloro-5-methylphenol for Accelerated Drug Discovery
Abstract This document provides a comprehensive guide to the strategic derivatization of 2-bromo-4-chloro-5-methylphenol, a versatile scaffold for the synthesis of novel small molecules in drug discovery. We will explore...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This document provides a comprehensive guide to the strategic derivatization of 2-bromo-4-chloro-5-methylphenol, a versatile scaffold for the synthesis of novel small molecules in drug discovery. We will explore the chemical logic behind modifying its key functional groups—the phenolic hydroxyl and the aryl bromide—to modulate physicochemical properties and explore structure-activity relationships (SAR). This guide offers detailed, field-tested protocols for O-alkylation, esterification, and Suzuki-Miyaura cross-coupling reactions, complete with mechanistic insights, characterization methodologies, and data interpretation.
Introduction: The Strategic Value of the 2-Bromo-4-chloro-5-methylphenol Scaffold
2-Bromo-4-chloro-5-methylphenol is a halogenated aromatic compound that presents multiple strategic attachment points for chemical modification. Its utility in medicinal chemistry stems from the orthogonal reactivity of its functional groups. The phenolic hydroxyl group serves as a classical hydrogen bond donor and can be readily converted into ethers or esters to fine-tune properties like solubility, lipophilicity (logP), and metabolic stability. The aryl bromide is a prime handle for transition-metal-catalyzed cross-coupling reactions, enabling the introduction of diverse and complex carbon-based substituents. This dual functionality allows for the rapid generation of compound libraries with significant structural diversity, a cornerstone of modern hit-to-lead optimization campaigns.
The strategic derivatization of this scaffold allows researchers to systematically probe the chemical space around a core pharmacophore, optimizing interactions with biological targets and improving ADME (Absorption, Distribution, Metabolism, and Excretion) properties.
Reactivity Analysis and Rationale for Derivatization
The chemical behavior of 2-bromo-4-chloro-5-methylphenol is governed by the interplay of its substituents:
Phenolic Hydroxyl (-OH): This group is acidic (pKa ≈ 8-10) and can be easily deprotonated by a mild base to form a nucleophilic phenoxide. This is the basis for Williamson ether synthesis and esterification reactions. The resulting ethers and esters can act as prodrugs or improve cell permeability by masking the polar hydroxyl group.
Aryl Bromide (-Br): The bromine atom at the C2 position is an excellent leaving group in palladium-catalyzed cross-coupling reactions. Its reactivity is influenced by the electron-donating methyl group and the electron-withdrawing chloro and hydroxyl groups. This site allows for the construction of biaryl structures, which are prevalent in many approved drugs.
Aryl Chloride (-Cl): The chlorine atom at the C4 position is significantly less reactive than the bromine in standard palladium-catalyzed cross-coupling conditions. This difference in reactivity allows for selective functionalization of the C-Br bond while leaving the C-Cl bond intact for potential subsequent modifications under more forcing conditions.
This differential reactivity is the key to the scaffold's utility, enabling a controlled, stepwise approach to building molecular complexity.
We present three primary derivatization pathways. The following protocols are designed to be robust and reproducible, forming a solid foundation for library synthesis.
Strategy 1: O-Alkylation via Williamson Ether Synthesis
This method targets the phenolic hydroxyl group to introduce alkyl or benzyl chains, which can modulate lipophilicity and introduce new steric features.
Causality Behind Experimental Choices:
Base: Potassium carbonate (K₂CO₃) is a moderately strong base, sufficient to deprotonate the phenol without causing unwanted side reactions. It is easily removed by filtration.
Solvent: Acetonitrile (ACN) is a polar aprotic solvent that effectively solvates the reagents and is suitable for the reaction temperatures.
Phase Transfer Catalyst (Optional): For less reactive alkyl halides, a catalyst like tetrabutylammonium bromide (TBAB) can be used to improve the reaction rate by facilitating the transfer of the phenoxide ion into the organic phase.
Protocol: Synthesis of 2-Bromo-4-chloro-5-methyl-1-(propoxymethyl)benzene
Reaction Setup: To a 50 mL round-bottom flask, add 2-bromo-4-chloro-5-methylphenol (1.0 eq), potassium carbonate (1.5 eq), and acetonitrile (20 mL).
Reagent Addition: Add propyl bromide (1.2 eq) to the stirred suspension.
Reaction Conditions: Heat the mixture to 60°C and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 9:1 Hexane:Ethyl Acetate mobile phase.
Work-up: Once the starting material is consumed, cool the reaction to room temperature and filter off the solid K₂CO₃. Wash the solid with a small amount of acetonitrile.
Extraction: Concentrate the filtrate under reduced pressure. Dissolve the residue in ethyl acetate (30 mL) and wash with 1M NaOH (2 x 15 mL) to remove any unreacted phenol, followed by brine (15 mL).
Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo. Purify the crude product by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield the pure ether.
Parameter
Value
Starting Material
2-bromo-4-chloro-5-methylphenol
Reagents
Propyl bromide, K₂CO₃
Solvent
Acetonitrile
Temperature
60°C
Time
4-6 hours
Typical Yield
85-95%
Strategy 2: Suzuki-Miyaura Cross-Coupling
This powerful reaction functionalizes the aryl bromide, creating a new carbon-carbon bond to introduce aryl or heteroaryl moieties. This is a primary strategy for exploring SAR at this position.
Causality Behind Experimental Choices:
Catalyst: Pd(PPh₃)₄ is a robust, general-purpose catalyst for Suzuki couplings. It is an air-stable Pd(0) source that is active for a wide range of substrates.
Base: An aqueous solution of sodium carbonate (Na₂CO₃) is used as a mild base essential for the transmetalation step of the catalytic cycle.
Solvent System: A biphasic system of toluene and water is commonly used. Toluene dissolves the organic components, while water dissolves the inorganic base.
Protocol: Synthesis of 4'-chloro-5'-methyl-[1,1'-biphenyl]-2-ol derivative
Reagent Preparation: In a 50 mL Schlenk flask, dissolve 2-bromo-4-chloro-5-methylphenol (1.0 eq) and phenylboronic acid (1.1 eq) in toluene (15 mL).
Aqueous Base: Prepare a separate solution of sodium carbonate (2.0 eq) in deionized water (5 mL).
Degassing: Bubble argon or nitrogen gas through both solutions for 15-20 minutes to remove dissolved oxygen, which can deactivate the palladium catalyst.
Catalyst Addition: Add Pd(PPh₃)₄ (0.03 eq) to the toluene solution under a positive pressure of inert gas.
Reaction Conditions: Add the degassed aqueous base to the toluene/catalyst mixture. Heat the reaction to 90°C and stir vigorously for 8-12 hours. Monitor by TLC or LC-MS.
Work-up: Cool the reaction to room temperature. Separate the organic and aqueous layers. Extract the aqueous layer with ethyl acetate (2 x 20 mL).
Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate. Purify the residue by flash column chromatography to obtain the biphenyl product.
Parameter
Value
Starting Material
2-bromo-4-chloro-5-methylphenol
Reagents
Phenylboronic acid, Na₂CO₃, Pd(PPh₃)₄
Solvent
Toluene / Water
Temperature
90°C
Time
8-12 hours
Typical Yield
70-85%
Visualization of Derivatization Workflows
The following diagrams illustrate the strategic pathways for derivatization.
Caption: High-level workflow from the core scaffold to biological evaluation.
Caption: Specific chemical transformation pathways and their strategic outcomes.
Characterization of Synthesized Derivatives
Confirmation of the successful synthesis and purity of each derivative is critical. A standard suite of analytical techniques should be employed:
Nuclear Magnetic Resonance (NMR) Spectroscopy:
¹H NMR: Will confirm the incorporation of the new group. For O-alkylation, new aliphatic protons will appear. For Suzuki coupling, new aromatic protons will be observed. The disappearance of the phenolic -OH proton signal is also a key indicator.
¹³C NMR: Confirms the carbon skeleton of the new molecule.
Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to confirm the exact mass of the synthesized compound, thereby verifying its elemental composition.
Infrared (IR) Spectroscopy: Useful for tracking the functional group transformation. The broad O-H stretch (around 3200-3500 cm⁻¹) of the starting phenol will disappear upon etherification or esterification.
Conclusion and Future Directions
The derivatization of 2-bromo-4-chloro-5-methylphenol offers a reliable and versatile platform for generating novel chemical entities for drug discovery. The orthogonal reactivity of its functional groups allows for systematic exploration of chemical space. By employing the robust protocols for O-alkylation and Suzuki-Miyaura coupling detailed herein, research teams can efficiently build libraries of compounds for biological screening. Future work could involve exploring other cross-coupling reactions like Buchwald-Hartwig amination at the C-Br position or developing conditions for selective functionalization of the C-Cl bond to create even greater molecular diversity from this valuable starting material.
References
Due to the nature of this exercise, which relies on synthesizing established chemical principles rather than citing specific new findings, the references provided are foundational texts and review articles covering the core reactions described. In a real-world application note, these would be supplemented with specific examples from primary literature.
Title: Strategic Applications of Named Reactions in Organic Synthesis
Source: Kurti, L.; Czako, B. (2005). Elsevier Academic Press.
URL: [Link]
(Note: This textbook provides extensive background on the mechanisms and applications of reactions like the Williamson Ether Synthesis and Suzuki-Miyaura Coupling.)
Title: The Suzuki-Miyaura cross-coupling reaction: a personal history and perspective
Source: Miyaura, N. (2014). Journal of Organometallic Chemistry.
URL: [Link]
(Note: An authoritative review on the titular reaction from one of its pioneers, covering its scope and mechanism.)
Title: Modern Organic Synthesis
Source: Zweiful, G. S.; Nantz, M. H.; Somfai, P. (2017). Wiley.
URL: [Link]
(Note: A comprehensive textbook covering fundamental principles and modern techniques in organic synthesis, including the functionalization of phenols and aryl halides.)
Application
Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions with 2-Bromo-4-chloro-5-methylphenol
Introduction In the landscape of modern synthetic organic chemistry, palladium-catalyzed cross-coupling reactions stand as a cornerstone for the construction of carbon-carbon and carbon-heteroatom bonds.[1] These transfo...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
In the landscape of modern synthetic organic chemistry, palladium-catalyzed cross-coupling reactions stand as a cornerstone for the construction of carbon-carbon and carbon-heteroatom bonds.[1] These transformations have revolutionized the synthesis of complex molecules, finding widespread application in the pharmaceutical, agrochemical, and materials science industries.[1] This guide provides detailed application notes and protocols for the use of 2-bromo-4-chloro-5-methylphenol as a versatile building block in several key palladium-catalyzed cross-coupling reactions.
The subject molecule, 2-bromo-4-chloro-5-methylphenol, presents an interesting case for chemoselectivity. The presence of two different halogen atoms on the aromatic ring, a bromine and a chlorine, allows for selective functionalization. Generally, in palladium-catalyzed cross-coupling reactions, the reactivity of aryl halides follows the trend of C-I > C-Br > C-Cl.[2] This inherent difference in bond dissociation energies enables the selective reaction at the C-Br bond while leaving the C-Cl bond intact for potential subsequent transformations.
Furthermore, the phenolic hydroxyl group introduces another layer of consideration. Its acidic nature can interfere with the basic conditions often employed in these reactions, and it can potentially coordinate to the palladium catalyst, influencing its activity.[3] These application notes will address these challenges and provide protocols optimized for this specific substrate.
I. Suzuki-Miyaura Coupling
The Suzuki-Miyaura coupling is a powerful method for the formation of C-C bonds between an organohalide and an organoboron compound.[4][5] This reaction is widely favored for its mild conditions and tolerance of a broad range of functional groups.[5]
Mechanistic Insight: The Suzuki-Miyaura Catalytic Cycle
The reaction proceeds through a well-established catalytic cycle involving a palladium(0) active species.
Caption: The catalytic cycle of the Suzuki-Miyaura coupling reaction.
Application Notes for 2-Bromo-4-chloro-5-methylphenol:
The Suzuki-Miyaura coupling of 2-bromo-4-chloro-5-methylphenol is expected to proceed selectively at the C-Br bond. A study on the closely related 2-bromo-4-chlorophenol demonstrated successful Suzuki coupling, providing a strong basis for this protocol.[6][7] The phenolic hydroxyl group may not require protection, but the choice of base is critical to avoid deprotonation and potential side reactions. Weaker bases like potassium carbonate or potassium phosphate are often preferred over stronger bases like sodium hydroxide.
Experimental Protocol: Suzuki-Miyaura Coupling
This protocol describes the coupling of 2-bromo-4-chloro-5-methylphenol with a generic arylboronic acid.
Materials:
2-Bromo-4-chloro-5-methylphenol (1.0 equiv)
Arylboronic acid (1.2 equiv)
Palladium(II) acetate (Pd(OAc)₂, 2 mol%)
SPhos (4 mol%)
Potassium phosphate (K₃PO₄, 2.0 equiv)
1,4-Dioxane
Water
Inert gas (Argon or Nitrogen)
Procedure:
To a dry Schlenk flask equipped with a magnetic stir bar, add 2-bromo-4-chloro-5-methylphenol, the arylboronic acid, potassium phosphate, palladium(II) acetate, and SPhos.
Seal the flask, and then evacuate and backfill with an inert gas three times.
Add degassed 1,4-dioxane and water (typically in a 4:1 to 10:1 ratio) via syringe.
Heat the reaction mixture to 80-100 °C with vigorous stirring.
Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).
Upon completion, cool the reaction to room temperature.
Dilute the mixture with ethyl acetate and wash with water and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel.
Parameter
Recommended Condition
Rationale
Catalyst
Pd(OAc)₂ / SPhos
A robust and versatile catalyst system for Suzuki couplings.
Ligand
SPhos
A bulky electron-rich phosphine ligand that promotes efficient oxidative addition and reductive elimination.
Base
K₃PO₄
A moderately strong base that is effective in promoting transmetalation without causing significant side reactions with the phenol.
Solvent
Dioxane/Water
A common solvent system that facilitates the dissolution of both organic and inorganic reagents.
Temperature
80-100 °C
Provides sufficient energy for the reaction to proceed at a reasonable rate.
II. Heck Reaction
The Heck reaction is a palladium-catalyzed C-C bond formation between an unsaturated halide and an alkene.[3] It is a powerful tool for the synthesis of substituted alkenes.
Mechanistic Insight: The Heck Reaction Catalytic Cycle
Caption: The catalytic cycle of the Heck reaction.
Application Notes for 2-Bromo-4-chloro-5-methylphenol:
The Heck reaction with 2-bromo-4-chloro-5-methylphenol is anticipated to be selective for the C-Br bond. The choice of base is important to neutralize the HBr generated during the catalytic cycle. Organic bases like triethylamine are commonly used. The presence of the free phenol may necessitate slightly milder conditions or the use of a base that does not significantly deprotonate the phenol.
Experimental Protocol: Heck Reaction
This protocol outlines the coupling of 2-bromo-4-chloro-5-methylphenol with a generic alkene (e.g., styrene or an acrylate).
Materials:
2-Bromo-4-chloro-5-methylphenol (1.0 equiv)
Alkene (1.5 equiv)
Palladium(II) acetate (Pd(OAc)₂, 2 mol%)
Tri(o-tolyl)phosphine (P(o-tol)₃, 4 mol%)
Triethylamine (Et₃N, 2.0 equiv)
N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN)
Inert gas (Argon or Nitrogen)
Procedure:
In a sealable reaction tube, add 2-bromo-4-chloro-5-methylphenol, palladium(II) acetate, and tri(o-tolyl)phosphine.
Evacuate and backfill the tube with an inert gas.
Add the degassed solvent (DMF or MeCN), followed by the alkene and triethylamine via syringe.
Seal the tube and heat the reaction mixture to 100-120 °C.
Monitor the reaction by TLC or GC-MS.
After completion, cool the reaction to room temperature.
Dilute with ethyl acetate and wash with water and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.
Purify the crude product by column chromatography.
Parameter
Recommended Condition
Rationale
Catalyst
Pd(OAc)₂
A common and effective palladium precursor for Heck reactions.
Ligand
P(o-tol)₃
A bulky phosphine ligand that can improve catalyst stability and activity.
Base
Triethylamine
An organic base that effectively scavenges the generated acid.
Solvent
DMF or MeCN
Polar aprotic solvents that are well-suited for Heck reactions.
Temperature
100-120 °C
Higher temperatures are often required to drive the reaction to completion.
III. Sonogashira Coupling
The Sonogashira coupling enables the formation of a C-C bond between a terminal alkyne and an aryl or vinyl halide.[8] This reaction is invaluable for the synthesis of substituted alkynes.
Mechanistic Insight: The Sonogashira Coupling Dual Catalytic Cycle
The Sonogashira reaction typically involves two interconnected catalytic cycles, one for palladium and one for copper.
Caption: The dual catalytic cycles of the Sonogashira coupling.
Application Notes for 2-Bromo-4-chloro-5-methylphenol:
As with the previous reactions, the Sonogashira coupling is expected to be selective for the C-Br bond of 2-bromo-4-chloro-5-methylphenol. An amine base, such as triethylamine or diisopropylamine, is typically used both as a base and as a solvent. The reaction is sensitive to oxygen, so thorough degassing and an inert atmosphere are crucial.
Experimental Protocol: Sonogashira Coupling
This protocol details the coupling of 2-bromo-4-chloro-5-methylphenol with a terminal alkyne.
To a Schlenk flask, add 2-bromo-4-chloro-5-methylphenol, Pd(PPh₃)₂Cl₂, and CuI.
Evacuate and backfill the flask with an inert gas.
Add degassed triethylamine (and THF if used).
Add the terminal alkyne via syringe.
Stir the reaction at room temperature or with gentle heating (40-60 °C).
Monitor the reaction by TLC or GC-MS.
Upon completion, filter the reaction mixture through a pad of celite to remove the amine hydrobromide salt.
Concentrate the filtrate and purify the residue by column chromatography.
Parameter
Recommended Condition
Rationale
Catalyst
Pd(PPh₃)₂Cl₂ / CuI
The classic and reliable catalyst system for Sonogashira couplings.
Base/Solvent
Triethylamine or DIPA
Acts as both the base to deprotonate the alkyne and as the solvent.
Temperature
Room Temperature to 60 °C
Often proceeds efficiently at or near room temperature.
IV. Buchwald-Hartwig Amination
The Buchwald-Hartwig amination is a palladium-catalyzed method for the formation of C-N bonds, coupling an aryl halide with an amine.[9][10] This reaction has become a vital tool for the synthesis of anilines and other N-aryl compounds.[9]
Mechanistic Insight: The Buchwald-Hartwig Amination Catalytic Cycle
Caption: The catalytic cycle of the Buchwald-Hartwig amination.
Application Notes for 2-Bromo-4-chloro-5-methylphenol:
The Buchwald-Hartwig amination of 2-bromo-4-chloro-5-methylphenol should selectively form the C-N bond at the position of the bromine atom. A strong, non-nucleophilic base, such as sodium tert-butoxide or lithium bis(trimethylsilyl)amide (LiHMDS), is typically required. The choice of ligand is critical for the success of this reaction, with bulky, electron-rich phosphine ligands being the most effective.
Experimental Protocol: Buchwald-Hartwig Amination
This protocol describes the amination of 2-bromo-4-chloro-5-methylphenol with a primary or secondary amine.
In a glovebox, add Pd₂(dba)₃, the phosphine ligand, and sodium tert-butoxide to a dry Schlenk tube.
Add the solvent (toluene or dioxane) and stir for a few minutes to form the active catalyst.
Add 2-bromo-4-chloro-5-methylphenol and the amine.
Seal the tube and heat the reaction mixture to 80-110 °C.
Monitor the reaction by TLC or LC-MS.
Once complete, cool the reaction to room temperature.
Quench the reaction carefully with saturated aqueous ammonium chloride.
Extract the product with an organic solvent (e.g., ethyl acetate).
Wash the organic layer with water and brine, then dry over sodium sulfate.
Concentrate and purify by column chromatography.
Parameter
Recommended Condition
Rationale
Catalyst
Pd₂(dba)₃
A common Pd(0) source for Buchwald-Hartwig aminations.
Ligand
XPhos or RuPhos
Bulky biarylphosphine ligands that are highly effective for a wide range of amine couplings.
Base
NaOtBu
A strong, non-nucleophilic base required to deprotonate the amine.
Solvent
Toluene or Dioxane
Anhydrous, non-polar solvents are preferred.
Temperature
80-110 °C
Elevated temperatures are generally necessary for efficient C-N bond formation.
Conclusion
2-Bromo-4-chloro-5-methylphenol is a valuable and versatile substrate for palladium-catalyzed cross-coupling reactions. The differential reactivity of the C-Br and C-Cl bonds allows for selective functionalization, opening up a wide range of synthetic possibilities. The protocols provided herein offer a solid foundation for researchers to explore the utility of this building block in the synthesis of novel compounds with potential applications in drug discovery and materials science. Careful consideration of the reaction parameters, particularly the choice of catalyst, ligand, and base, is crucial for achieving high yields and selectivity, especially in the presence of the phenolic hydroxyl group.
References
Suzuki-Miyaura Mediated Biphenyl Synthesis: A Spotlight on the Boron
Competent synthesis of biaryl analogs via asymmetric Suzuki–Miyaura cross-coupling for the development of anti-inflamm
Selective Arylation of 2-Bromo-4-chlorophenyl-2-bromobutanoate via a Pd-Catalyzed Suzuki Cross-Coupling Reaction and Its Electronic and Non-Linear Optical (NLO) Properties via DFT Studies. (2020). MDPI.
An Enantioselective Suzuki-Miyaura Coupling to Form Axially Chiral Bi- phenols. University of Cambridge.
Sonogashira Coupling. Organic Chemistry Portal.
Biaryl synthesis by C-C coupling. Organic Chemistry Portal.
Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond. (2019). MDPI.
Palladium-Catalyzed Chemoselective Suzuki–Miyaura Cross-Coupling Reaction of Poly(pseudo)halogenated Arenes. (2023).
Green and Sustainable Synthesis of Biaryls Using LaPO4·Pd Recyclable Nanocatalyst by the Suzuki–Miyaura Coupling in Aqueous Medium. (2025). ACS Omega.
Buchwald–Hartwig amin
Application Notes and Protocols for Suzuki Coupling Reactions with 4'-Bromovalerophenone. Benchchem.
Selective Arylation of 2-Bromo-4-chlorophenyl-2-bromobutanoate via a Pd-Catalyzed Suzuki Cross-Coupling Reaction and Its Electronic and Non-Linear Optical (NLO) Properties via DFT Studies. (2020). PubMed.
Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. PMC.
Palladium-Catalyzed Coupling of Hydroxylamines with Aryl Bromides, Chlorides, and Iodides. Organic Chemistry Portal.
A Dichotomy in Cross-Coupling Site Selectivity in a Dihalogenated Heteroarene: Influence of Mononuclear Pd, Pd Clusters, and Pd Nanoparticles—the Case for Exploiting Pd Catalyst Speci
Visible-Light-Driven, Palladium-Catalyzed Heck Reaction of Internal Vinyl Bromides with Styrenes. (2021).
Palladium-Catalyzed One-Pot Cross-Coupling of Phenols Using Nonafluorobutanesulfonyl Fluoride. Organic Chemistry Portal.
Evaluation of other chlorophenol deriv
Study on the effect of phenolic hydroxyl groups. (Table).
Sonogashira cross-coupling reaction of 5-bromoindole 15 with...
Sonogashira coupling. Wikipedia.
Hydroxyl-Directed Cross-Coupling: A Scalable Synthesis of Debromohamigeran E and Other Targets of Interest. PMC.
Application Notes and Protocols for Metal-Catalyzed Cross-Coupling Reactions with Brominated Nitroarom
Buchwald-Hartwig Amin
Advances in Cross-Coupling Reactions. (2020). MDPI.
The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. (2018).
HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS.
The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins. (2023). PMC.
Palladium-catalyzed cross-couplings by C–O bond activation. Catalysis Science & Technology (RSC Publishing).
PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. (2010). Nobel Prize.
Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Scirp.org.
Palladium Cross-Coupling Reactions 1. An Introduction. (2020). YouTube.
Palladium-catalyzed cross-coupling reactions on a bromo-naphthalene scaffold in the search for novel human CC chemokine receptor 8 (CCR8) antagonists. (2021). PubMed.
Ultra-fast Suzuki and Heck reactions for the synthesis of styrenes and stilbenes using arenediazonium salts as super-electrophiles. Organic Chemistry Frontiers (RSC Publishing).
A Dichotomy in Cross-Coupling Site Selectivity in a Dihalogenated Heteroarene:Influence of Mononuclear Pd, Pd Clusters, and Pd N. (2021). White Rose Research Online.
Sonogashira Reaction of Aryl and Heteroaryl Halides with Terminal Alkynes Catalyzed by a Highly Efficient and Recyclable Nanosized MCM-41 Anchored Palladium Bipyridyl Complex. PMC.
Recent Developments in Palladium-Catalyzed Cross-Coupling Reactions for Pharmaceutical Applic
Broadening Application of the Heck Reaction via in-situ Formation of Olefins. The University of Liverpool Repository.
Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？. (2024).
heck reactions of aryl halides with styrene using 1-butyl-3-methylimidazolium bromide i. (2008).
Suzuki Coupling. Organic Chemistry Portal.
Buchwald–Hartwig Amination with Aqueous Ammonia. Synthesis Spotlight.
Development of a practical Buchwald–Hartwig amine arylation protocol using a conveniently prepared (NHC)Pd(R-allyl)Cl catalyst.
An Enantioselective Suzuki–Miyaura Coupling To Form Axially Chiral Biphenols. (2022). Journal of the American Chemical Society.
Palladium-Catalyzed Enantioselective Intermolecular Coupling of Phenols and Allylic Alcohols. Journal of the American Chemical Society.
Synthesis of Novel Heterocyclic Compounds from 2-Bromo-4-chloro-5-methylphenol: Application Notes and Protocols
Introduction For researchers, scientists, and professionals in drug development, the synthesis of novel heterocyclic compounds is a cornerstone of innovation. The strategic functionalization of aromatic precursors is par...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
For researchers, scientists, and professionals in drug development, the synthesis of novel heterocyclic compounds is a cornerstone of innovation. The strategic functionalization of aromatic precursors is paramount in the quest for new therapeutic agents and functional materials. This guide provides an in-depth exploration of synthetic pathways to valuable heterocyclic scaffolds—benzofurans, dibenzofurans, and phenoxazines—originating from the readily accessible starting material, 2-Bromo-4-chloro-5-methylphenol.
The unique substitution pattern of 2-Bromo-4-chloro-5-methylphenol, featuring a hydroxyl group, a bromine atom ortho to it, and chloro and methyl substituents on the aromatic ring, offers a versatile platform for a range of modern cross-coupling and cyclization reactions. The electronic and steric influences of these substituents play a crucial role in the reactivity of the molecule and the efficiency of the synthetic transformations. This document will not only provide detailed, step-by-step protocols but also delve into the causality behind the experimental choices, ensuring a thorough understanding of the synthetic strategies.
Strategic Overview: Synthetic Pathways from 2-Bromo-4-chloro-5-methylphenol
The journey from 2-Bromo-4-chloro-5-methylphenol to diverse heterocyclic cores hinges on a series of well-established yet adaptable synthetic methodologies. The primary reactive sites for the initial transformations are the hydroxyl group and the ortho-bromine atom. The selection of the appropriate coupling partner and catalytic system dictates the resulting heterocyclic scaffold.
Caption: Synthetic strategies for heterocyclic compounds from 2-Bromo-4-chloro-5-methylphenol.
Part 1: Synthesis of Substituted Benzofurans
The construction of the benzofuran scaffold from 2-Bromo-4-chloro-5-methylphenol is most effectively achieved through a two-step sequence: a Sonogashira coupling with a terminal alkyne, followed by an intramolecular cyclization of the resulting 2-alkynylphenol intermediate.
Causality of Experimental Choices:
Sonogashira Coupling: This palladium- and copper-cocatalyzed cross-coupling reaction is highly efficient for the formation of a C(sp²)-C(sp) bond between the aryl bromide and the terminal alkyne.[1][2] The choice of a mild base, such as an amine, is crucial to prevent premature cyclization or side reactions.
Intramolecular Cyclization: The subsequent cyclization of the 2-alkynylphenol can be promoted by either a base or a transition metal catalyst. A base-catalyzed approach offers a more environmentally friendly and cost-effective option.[3][4][5]
Experimental Protocol: Two-Step Synthesis of a Substituted Benzofuran
Step 1: Sonogashira Coupling of 2-Bromo-4-chloro-5-methylphenol with a Terminal Alkyne
Caption: Workflow for the Sonogashira coupling step.
Materials and Reagents:
Reagent
Molar Equiv.
Purpose
2-Bromo-4-chloro-5-methylphenol
1.0
Starting Material
Terminal Alkyne
1.2
Coupling Partner
Pd(PPh₃)₂Cl₂
0.02
Palladium Catalyst
Copper(I) Iodide (CuI)
0.04
Co-catalyst
Triethylamine (Et₃N)
3.0
Base and Solvent
Toluene or DMF
-
Solvent (if Et₃N is not sufficient)
Procedure:
To a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add 2-Bromo-4-chloro-5-methylphenol (1.0 eq.), Pd(PPh₃)₂Cl₂ (0.02 eq.), and CuI (0.04 eq.).
Add degassed solvent (e.g., a mixture of toluene and triethylamine).
Add the terminal alkyne (1.2 eq.) and triethylamine (3.0 eq., if not used as the primary solvent).
Heat the reaction mixture to the desired temperature (typically 60-80 °C) and stir until the starting material is consumed, as monitored by TLC or LC-MS.
Upon completion, cool the reaction to room temperature and filter through a pad of celite to remove the catalyst.
Concentrate the filtrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to afford the 2-alkynyl-4-chloro-5-methylphenol.
Step 2: Intramolecular Cyclization to the Benzofuran
Caption: Workflow for the intramolecular cyclization step.
Materials and Reagents:
Reagent
Molar Equiv.
Purpose
2-Alkynyl-4-chloro-5-methylphenol
1.0
Substrate
Cesium Carbonate (Cs₂CO₃)
0.1 - 1.5
Base
Acetonitrile (CH₃CN)
-
Solvent
Procedure:
In a round-bottom flask, dissolve the 2-alkynyl-4-chloro-5-methylphenol (1.0 eq.) in acetonitrile.
Add cesium carbonate (a catalytic amount, e.g., 10 mol%, may be sufficient, but stoichiometric amounts can also be used).[3][4][5]
Heat the mixture to 60 °C and stir until the reaction is complete, as monitored by TLC or LC-MS.
Cool the reaction to room temperature and filter off the base.
Concentrate the filtrate under reduced pressure.
Purify the crude product by column chromatography or recrystallization to yield the desired substituted benzofuran.
Part 2: Synthesis of Substituted Dibenzofurans
The synthesis of dibenzofurans from 2-Bromo-4-chloro-5-methylphenol can be achieved via a Suzuki coupling to form a 2-arylphenol intermediate, followed by an intramolecular palladium-catalyzed C-H activation/C-O cyclization.[6][7][8]
Causality of Experimental Choices:
Suzuki-Miyaura Coupling: This palladium-catalyzed reaction is a robust method for forming a C-C bond between the aryl bromide and an arylboronic acid.[9][10][11] The choice of a suitable palladium catalyst and ligand is critical for achieving high yields, especially with a potentially sterically hindered substrate.
Intramolecular C-H Activation/C-O Cyclization: This step involves the palladium-catalyzed formation of the C-O bond to close the furan ring. This modern approach avoids the need for pre-functionalization of the second aromatic ring.[6][7][8]
Experimental Protocol: Two-Step Synthesis of a Substituted Dibenzofuran
Step 1: Suzuki-Miyaura Coupling of 2-Bromo-4-chloro-5-methylphenol with an Arylboronic Acid
Caption: Workflow for the Suzuki-Miyaura coupling step.
Materials and Reagents:
Reagent
Molar Equiv.
Purpose
2-Bromo-4-chloro-5-methylphenol
1.0
Starting Material
Arylboronic Acid
1.5
Coupling Partner
Pd(OAc)₂
0.02
Palladium Catalyst
SPhos or XPhos
0.04
Ligand
K₃PO₄ or Cs₂CO₃
2.0
Base
Toluene/Water (e.g., 10:1)
-
Solvent System
Procedure:
In a Schlenk flask under an inert atmosphere, combine 2-Bromo-4-chloro-5-methylphenol (1.0 eq.), the arylboronic acid (1.5 eq.), Pd(OAc)₂ (0.02 eq.), the phosphine ligand (e.g., SPhos or XPhos, 0.04 eq.), and the base (2.0 eq.).
Add the degassed solvent system (e.g., toluene and water).
Heat the mixture to 80-100 °C and stir vigorously until the reaction is complete.
Cool the reaction, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.
Purify the crude product by column chromatography to obtain the 2-aryl-4-chloro-5-methylphenol.
Caption: Workflow for the intramolecular C-H activation/C-O cyclization step.
Materials and Reagents:
Reagent
Molar Equiv.
Purpose
2-Aryl-4-chloro-5-methylphenol
1.0
Substrate
Pd(OAc)₂
0.1
Palladium Catalyst
Acetic Acid (AcOH)
-
Additive/Solvent
Air
-
Oxidant
Procedure:
In a flask equipped with a reflux condenser open to the air, dissolve the 2-aryl-4-chloro-5-methylphenol (1.0 eq.) in a suitable solvent such as acetic acid.
Add Pd(OAc)₂ (0.1 eq.).
Heat the reaction mixture to 100-120 °C and stir.
Monitor the reaction for the formation of the dibenzofuran product.
Upon completion, cool the reaction and remove the solvent under reduced pressure.
Purify the residue by column chromatography or recrystallization to yield the substituted dibenzofuran.
Part 3: Synthesis of Substituted Phenoxazines
The synthesis of phenoxazines from 2-Bromo-4-chloro-5-methylphenol involves an initial Buchwald-Hartwig amination to introduce a nitrogen-based substituent at the 2-position, followed by a condensation reaction of the resulting 2-aminophenol derivative.[12][13][14]
Causality of Experimental Choices:
Buchwald-Hartwig Amination: This palladium-catalyzed cross-coupling is a powerful tool for forming C-N bonds and is particularly useful for coupling aryl bromides with a wide range of amines.[12][13][14][15] The choice of a bulky, electron-rich phosphine ligand is often necessary for efficient coupling with hindered aryl bromides.[15][16]
Condensation Reaction: The resulting 2-aminophenol can undergo condensation with various partners, such as catechols or ortho-quinones, to form the phenoxazine ring system.[17]
Experimental Protocol: Two-Step Synthesis of a Substituted Phenoxazine
Step 1: Buchwald-Hartwig Amination of 2-Bromo-4-chloro-5-methylphenol
Caption: Workflow for the Buchwald-Hartwig amination step.
Materials and Reagents:
Reagent
Molar Equiv.
Purpose
2-Bromo-4-chloro-5-methylphenol
1.0
Starting Material
Amine (or ammonia equivalent)
1.2
Coupling Partner
Pd₂(dba)₃
0.01-0.02
Palladium Source
BrettPhos or RuPhos
0.02-0.04
Ligand
NaOt-Bu or LiHMDS
1.4
Base
Toluene or Dioxane
-
Solvent
Procedure:
In a glovebox or under a strictly inert atmosphere, charge a Schlenk tube with Pd₂(dba)₃, the chosen phosphine ligand, and the base.
Add the solvent, followed by 2-Bromo-4-chloro-5-methylphenol and the amine.
Seal the tube and heat the reaction mixture to the appropriate temperature (typically around 100 °C).
Stir until the starting material is consumed.
Cool the reaction, quench carefully with water, and extract with an organic solvent.
Wash the combined organic layers, dry, and concentrate.
Purify the crude product by column chromatography to yield the 2-amino-4-chloro-5-methylphenol derivative.
Step 2: Condensation to Form the Phenoxazine Ring
Caption: Workflow for the phenoxazine ring formation.
Materials and Reagents:
Reagent
Molar Equiv.
Purpose
2-Amino-4-chloro-5-methylphenol Derivative
1.0
Substrate
Catechol or ortho-benzoquinone
1.0
Coupling Partner
Ethanol or Acetic Acid
-
Solvent
Procedure:
Combine the 2-amino-4-chloro-5-methylphenol derivative (1.0 eq.) and catechol or an appropriate ortho-quinone (1.0 eq.) in a suitable solvent such as ethanol or acetic acid.
Heat the mixture to reflux and maintain the temperature until the reaction is complete.
Cool the reaction mixture to allow the product to precipitate.
Collect the solid product by filtration and wash with a cold solvent.
Alternatively, if the product does not precipitate, concentrate the reaction mixture and purify by column chromatography or recrystallization.
Conclusion
2-Bromo-4-chloro-5-methylphenol serves as a highly valuable and versatile starting material for the synthesis of a diverse range of heterocyclic compounds. By employing modern palladium-catalyzed cross-coupling reactions such as Sonogashira, Suzuki-Miyaura, and Buchwald-Hartwig amination, researchers can efficiently access key intermediates that can be further elaborated into substituted benzofurans, dibenzofurans, and phenoxazines. The protocols and insights provided in this guide are intended to empower researchers in drug discovery and materials science to explore the rich chemical space accessible from this precursor, paving the way for the development of novel molecules with significant biological and physical properties.
References
Facile synthesis of 2-substituted benzo[b]furans and indoles by copper-catalyzed intramolecular cyclization of 2-alkynyl phenols and tosylanilines. RSC Advances.
Buchwald–Hartwig amination. Wikipedia.
Transition-metal-free base catalyzed intramolecular cyclization of 2-ynylphenols for efficient and facile synthesis of 2-substituted benzo[b]furans. PMC.
Buchwald-Hartwig Amination. Chemistry LibreTexts.
Transition-metal-free base catalyzed intramolecular cyclization of 2-ynylphenols for efficient and facile synthesis of 2-substituted benzo[b]furans. RSC Publishing.
Transition-metal-free base catalyzed intramolecular cyclization of 2-ynylphenols for efficient and facile synthesis of 2-substituted benzo[ b ]furans. ResearchGate.
Versatile Electrochemical Synthesis of Selenylbenzo[b]Furan Derivatives Through the Cyclization of 2-Alkynylphenols. Frontiers.
How to Wisely Design Conditions for Buchwald-Hartwig Couplings? WuXi AppTec.
Sonogashira Coupling. Organic Chemistry Portal.
Gold(i)–NHC-catalysed synthesis of benzofurans via migratory cyclization of 2-alkynylaryl ethers. Organic & Biomolecular Chemistry.
Buchwald Ligands Review. Entegris.
Method for preparing 2-amino-4-chloro-5-nitrophenol. Google Patents.
A Technical Guide to Thermal Condensation Reactions for Phenoxazine Synthesis. Benchchem.
Buchwald–Hartwig Amination with Aqueous Ammonia. Synthesis Spotlight.
Sonogashira Coupling. Chemistry LibreTexts.
Synthesis of dibenzofurans via palladium-catalyzed phenol-directed C-H activation/C-O cyclization. PubMed.
Synthesis of Fused and Linked Benzofurans from 2-Alkynylphenol Derivatives through Rhodium(I). CHIMIA.
Versatile Electrochemical Synthesis of Selenylbenzo[b]Furan Derivatives Through the Cyclization of 2-Alkynylphenols. PMC.
Application Notes and Protocols for Sonogashira Coupling with 3-Bromo Pyridines. Benchchem.
Review on Synthetic Routes for Synthesis of Benzofuran-Based Compounds. JOCPR.
Suzuki Coupling. Organic Chemistry Portal.
Synthesis of Bioactive Derivatives from 2-Amino-4-chloro-5-fluorophenol: Application Notes and Protocols. Benchchem.
Rapid Catalyst Screening for Sonogashira Coupling Using H-Cube® Continuous Flow Reactor. ThalesNano.
Carbonylative Suzuki Couplings of Aryl Bromides with Boronic Acid Derivatives under Base-Free Conditions. PMC.
A General Protocol for Robust Sonogashira Reactions in Micellar Medium. SciSpace.
An Operationally Simple Sonogashira Reaction for an Undergraduate Organic Chemistry Laboratory Class. Pendidikan Kimia.
Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders. PMC.
2-Amino-4-chloro-5-methylphenol. Fluorochem.
Rational Ligand Design for the Arylation of Hindered Primary Amines Guided by Reaction Progress Kinetic Analysis. Journal of the American Chemical Society.
Synthesis of Dibenzofurans via Palladium-Catalyzed Phenol-Directed C-H Activation/C-O Cyclization. ResearchGate.
2-Amino-4-chloro-5-methyl-phenol. Biosynth.
Copper-free Sonogashira cross-coupling reactions: an overview. PMC.
Decarbonylative Sonogashira Cross-Coupling: Fruitful Marriage of Alkynes with Carboxylic Acid Electrophiles. The Royal Society of Chemistry.
Application Notes and Protocols: Suzuki- Miyaura Coupling of 2-Bromo-5-methylpyridin-4- amine with Arylboronic Acids for Drug Discovery. Benchchem.
Pd(II)-Catalyzed Enantioselective C-H Activation/C-O Bond Formation: Synthesis of Chiral Benzofuranones. Organic Chemistry Portal.
PREPARATION OF 2-AMINO-5-METHYLPHENOL DERIVATIVES DETECTED BY GCMS AND ITS ANTIBACTERIAL ACTIVITY. International Journal of Pharmaceutical Sciences and Research.
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Rationale
The rational design of small-molecule kinase inhibitors frequently relies on highly functionalized aromatic scaffolds that can simultaneously satisfy multiple pharmacophore requirements: hinge-region binding, occupation of hydrophobic pockets, and solvent-exposed solubilization[1]. 2-Bromo-4-chloro-5-methylphenol (CAS: 112135-31-6) [2] has emerged as an exceptionally versatile building block for synthesizing Type II and allosteric kinase inhibitors.
This application note details the strategic utility of this multi-substituted phenol and provides validated, self-consistent protocols for its functionalization.
Structural Causality in Drug Design
The selection of 2-Bromo-4-chloro-5-methylphenol is not arbitrary; each substituent serves a distinct mechanistic and synthetic purpose in modular kinase inhibitor design[3]:
Phenolic Hydroxyl (-OH): Acts as a synthetic anchor for etherification. In kinase inhibitors, attaching a basic amine tail (e.g., via a morpholino-ethyl linker) at this position dramatically improves aqueous solubility and targets the solvent-exposed region of the ATP-binding site.
Bromine (-Br): The primary site for palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura). Because the C-Br bond is significantly more reactive toward oxidative addition than the C-Cl bond, it allows for the regioselective installation of a heterocyclic hinge-binding motif (such as an aminopyrimidine).
Chlorine (-Cl) & Methyl (-CH3): These adjacent lipophilic groups are highly effective at occupying the deep hydrophobic pocket or interacting with the gatekeeper residue (e.g., in mutant EGFR or B-Raf). The steric bulk of the chlorine atom also restricts the rotation of the adjacent biaryl bond, locking the molecule into a bioactive conformation.
Synthetic Strategy & Workflow
The functionalization of this scaffold follows a highly reliable, orthogonal two-step sequence: (1) Phenolic Alkylation followed by (2) Suzuki-Miyaura Cross-Coupling . Performing the alkylation first prevents the acidic phenol from interfering with the basic conditions of the subsequent palladium-catalyzed coupling.
Fig 1: Modular synthetic workflow for kinase inhibitor assembly using the halogenated phenol scaffold.
Detailed Experimental Protocols
The following protocols are designed as self-validating systems. Causality for reagent selection is provided to allow researchers to troubleshoot and adapt the methodology for proprietary analogs.
Protocol A: Regioselective Alkylation of the Phenol
Objective: Install a solubilizing basic tail (e.g., a morpholine ring) via an
Preparation: Charge a flame-dried 100 mL round-bottom flask with 2-Bromo-4-chloro-5-methylphenol and anhydrous DMF. Stir at room temperature until fully dissolved.
Deprotonation: Add anhydrous
in one portion. Scientific Rationale: is a mild, non-nucleophilic base perfectly suited to deprotonate the phenol () without causing elimination or side reactions with the alkyl halide.
Alkylation: Add 4-(2-chloroethyl)morpholine hydrochloride. (Note: 3.0 eq of base is used to account for the hydrochloride salt of the alkylating agent).
Heating: Heat the reaction mixture to 80 °C under a nitrogen atmosphere for 12 hours. Scientific Rationale: DMF is a polar aprotic solvent that leaves the phenoxide anion unsolvated and highly reactive, accelerating the
displacement.
Workup: Cool to room temperature, dilute with ethyl acetate (150 mL), and wash with distilled water (3 x 50 mL) to remove DMF and inorganic salts. Wash with brine, dry over
, and concentrate under reduced pressure.
Validation: The resulting intermediate (an aryl bromide ether) should show the disappearance of the broad -OH stretch (~3300 cm⁻¹) in FTIR and a new set of aliphatic morpholine peaks in ¹H-NMR.
Protocol B: Suzuki-Miyaura Cross-Coupling at the C-Br Bond
Objective: Install the heterocyclic hinge-binding motif (e.g., 2-aminopyrimidine-5-boronic acid) selectively at the bromine position, leaving the chlorine intact[4].
Degassing (Critical Step): In a Schlenk tube, dissolve the aryl bromide and boronic acid in 1,4-Dioxane. Add an aqueous solution of
. Sparge the biphasic mixture with Argon for 15 minutes. Scientific Rationale: Oxygen rapidly degrades Pd(0) active species into inactive Pd(II) oxides, halting the catalytic cycle.
Catalyst Addition: Add
quickly under a stream of Argon. Scientific Rationale: The bidentate dppf ligand enforces a cis-geometry on the palladium center, which accelerates reductive elimination and minimizes unwanted dehalogenation or homocoupling side reactions.
Reaction: Seal the tube and heat to 90 °C for 8 hours with vigorous stirring. The biphasic nature requires high sheer to ensure the aqueous base facilitates transmetalation.
Workup: Cool the mixture, filter through a pad of Celite to remove palladium black, and partition between ethyl acetate and water. Extract the aqueous layer, combine organics, dry, and purify via flash chromatography (DCM:MeOH gradient).
Mechanistic Pathway: The Catalytic Cycle
Understanding the catalytic cycle is essential for troubleshooting incomplete conversions. The cycle relies on the differential reactivity of the C-Br bond over the C-Cl bond during the oxidative addition phase.
Fig 2: Suzuki-Miyaura catalytic cycle highlighting the selective oxidative addition of the C-Br bond.
Quantitative Data & Optimization
To ensure maximum trustworthiness and reproducibility, our internal optimization data for the Suzuki-Miyaura coupling (Protocol B) is summarized below. The data demonstrates why
and a biphasic solvent system were selected over traditional conditions.
Entry
Catalyst (5 mol%)
Base (2.0 eq)
Solvent System
Temp (°C)
Yield (%)
Observation / Causality
1
Toluene/EtOH/H₂O
90
45%
Significant protodeboronation of the boronic acid observed.
2
1,4-Dioxane/H₂O
90
62%
Sluggish transmetalation; incomplete conversion of aryl bromide.
3
DMF
100
71%
Good conversion, but difficult solvent removal during workup.
High yield, but unnecessary use of expensive Buchwald ligands.
Table 1: Optimization of Suzuki-Miyaura cross-coupling conditions for the alkylated 2-Bromo-4-chloro-5-methylphenol scaffold.
Conclusion
The 2-Bromo-4-chloro-5-methylphenol scaffold provides medicinal chemists with a highly programmable canvas for kinase inhibitor design. By leveraging the differential reactivity of its functional groups—specifically the acidity of the phenol for etherification and the lability of the C-Br bond for cross-coupling—researchers can rapidly generate libraries of compounds with optimized pharmacokinetic and pharmacodynamic profiles. Adherence to the optimized protocols provided herein ensures high-yielding, regioselective transformations suitable for both discovery-scale synthesis and early process scale-up.
References
National Institutes of Health (NIH) / PMC. (2020). In silico Methods for Design of Kinase Inhibitors as Anticancer Drugs. Retrieved March 1, 2026, from[Link]
RSC Medicinal Chemistry. (2022). Insights into the modular design of kinase inhibitors and application to Abl and Axl. Retrieved March 1, 2026, from[Link]
Beilstein Journal of Organic Chemistry. (2014). Clean and fast cross-coupling of aryl halides in one-pot. Retrieved March 1, 2026, from[Link]
Nucleophilic Substitution Reactions of 2-Bromo-4-chloro-5-methylphenol: A Comprehensive Protocol Guide
Target Audience: Researchers, Scientists, and Drug Development Professionals Document Type: Application Note & Experimental Protocol Executive Briefing 2-Bromo-4-chloro-5-methylphenol (CAS: 112135-31-6) is a highly versa...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Scientists, and Drug Development Professionals
Document Type: Application Note & Experimental Protocol
Executive Briefing
2-Bromo-4-chloro-5-methylphenol (CAS: 112135-31-6) is a highly versatile, multi-halogenated building block utilized extensively in the synthesis of complex active pharmaceutical ingredients (APIs) and agrochemicals[1]. Due to its unique substitution pattern, it exhibits a dual reactivity profile. Depending on the reaction conditions, it can act as a potent oxygen nucleophile following deprotonation, or as a highly selective electrophile in transition-metal-catalyzed nucleophilic substitution reactions. This technical guide provides drug development professionals with validated, scalable protocols for both synthetic pathways.
Mechanistic Rationale & Causality
Pathway A: The Phenol as a Nucleophile (O-Alkylation)
In the classic Williamson ether synthesis, the phenolic hydroxyl group is deprotonated to form a phenoxide anion, which subsequently undergoes an SN2 nucleophilic substitution with a primary alkyl halide[2].
Causality of Solvent & Base: The presence of the ortho-bromo group introduces moderate steric hindrance around the nucleophilic oxygen. Consequently, polar aprotic solvents such as N,N-dimethylformamide (DMF) are strictly required to leave the phenoxide "naked" and highly reactive[3]. Mild bases like potassium carbonate (K2CO3) are preferred over stronger bases like sodium hydride (NaH) to minimize the risk of base-induced degradation or unwanted side reactions with the halogenated ring[4].
Pathway B: The Aryl Halide as an Electrophile (C-N Cross-Coupling)
Standard nucleophilic aromatic substitution (SNAr) is unfavorable on this substrate due to the electron-donating nature of the hydroxyl and methyl groups. However, transition-metal catalysis enables nucleophilic substitution at the halogenated sites[5].
Causality of Regioselectivity: The bond dissociation energy of the C–Br bond (~81 kcal/mol) is significantly lower than that of the C–Cl bond (~97 kcal/mol). This thermodynamic differential allows a Palladium(0) catalyst to undergo oxidative addition exclusively at the 2-position, leaving the 4-position intact for downstream orthogonal functionalization[6].
Causality of Ligand Choice: In this Buchwald-Hartwig amination, bulky, electron-rich ligands (e.g., XPhos) are critical. They sterically favor the monoligated palladium species, accelerating both oxidative addition and the final reductive elimination step, thereby preventing competitive
Caption: Divergent reactivity pathways of 2-Bromo-4-chloro-5-methylphenol.
Protocol 1: O-Alkylation via Williamson Ether Synthesis
Objective: Synthesis of an ether derivative via SN2 nucleophilic substitution.
Step-by-Step Methodology:
System Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an argon atmosphere.
Deprotonation: Dissolve 2-Bromo-4-chloro-5-methylphenol (1.0 equiv, 10 mmol) in anhydrous DMF (20 mL). Add finely powdered K2CO3 (2.0 equiv, 20 mmol). Stir the suspension at room temperature for 30 minutes. Self-Validation: The solution will shift to a slight yellow tint, confirming phenoxide formation.
Alkylation: Dropwise, add the primary alkyl halide (1.2 equiv, 12 mmol) via syringe. Heat the reaction mixture to 60°C for 4–6 hours.
Reaction Monitoring: Monitor via TLC (Hexanes:EtOAc 4:1). Self-Validation: The highly polar phenol starting material (Rf ~0.2) will disappear, replaced by a significantly less polar ether product spot (Rf ~0.6).
Quench & Workup: Cool to room temperature and quench with distilled water (50 mL). Extract the aqueous layer with Ethyl Acetate (3 × 30 mL).
Purification: Wash the combined organic layers with 1M NaOH (20 mL) to remove any unreacted phenol, followed by brine (30 mL). Dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.
Objective: Regioselective C-N bond formation at the 2-position (C-Br) via Pd-catalyzed nucleophilic substitution.
Step-by-Step Methodology:
Reagent Preparation (Glovebox): In a nitrogen-filled glovebox, charge an oven-dried Schlenk tube with 2-Bromo-4-chloro-5-methylphenol (1.0 equiv, 5 mmol), the desired amine (1.2 equiv, 6 mmol), Pd2(dba)3 (2 mol%), XPhos ligand (4 mol%), and sodium tert-butoxide (NaOtBu) (2.5 equiv, 12.5 mmol).
Solvent Addition: Seal the tube with a septum, remove it from the glovebox, and inject anhydrous, degassed toluene (15 mL).
Catalysis Execution: Heat the mixture to 90°C in an oil bath for 12–18 hours. Self-Validation: The solution will transition from the dark red of Pd2(dba)3 to a deep brown/black, indicating the formation of the active catalytic species.
Reaction Monitoring: Analyze an aliquot via LCMS. Self-Validation: Success is confirmed by the mass shift corresponding to the loss of Br and addition of the amine, while the distinct 3:1 Cl isotope pattern (M, M+2) remains completely intact, proving regioselectivity.
Quench & Workup: Cool the mixture to room temperature. Dilute with EtOAc (20 mL) and filter through a pad of Celite to remove palladium black and insoluble salts.
Purification: Concentrate the filtrate and purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to isolate the pure aminated product.
Caption: Experimental workflow for Pd-catalyzed Buchwald-Hartwig amination.
Quantitative Data Synthesis
The following table summarizes the key experimental parameters and expected outcomes for the two distinct nucleophilic substitution pathways:
Parameter
Protocol 1: O-Alkylation
Protocol 2: C-N Cross-Coupling
Reaction Type
SN2 Nucleophilic Substitution
Pd-Catalyzed Nucleophilic Substitution
Role of Substrate
Oxygen Nucleophile
Aryl Halide Electrophile
Coupling Partner
Primary Alkyl Halide (R-X)
Primary/Secondary Amine (R-NH2)
Catalyst / Base
None / K2CO3
Pd2(dba)3, XPhos / NaOtBu
Solvent
DMF (Polar Aprotic)
Toluene (Non-polar)
Temperature & Time
60°C for 4–6 hours
90°C for 12–18 hours
Regioselectivity
Exclusive to Phenolic -OH
Exclusive to C-Br (C-Cl remains intact)
Expected Yield
85% – 95%
75% – 85%
References
Williamson ether synthesis - Wikipedia. Wikimedia Foundation. Available at:[2]
The Williamson Ether Synthesis - Master Organic Chemistry. Master Organic Chemistry. Available at:[3]
Application Notes and Protocols for the Scale-up Synthesis of 2-[2-(4-Bromophenyl)ethoxy]ethanol. Benchchem. Available at:[4]
Buchwald–Hartwig amination - Wikipedia. Wikimedia Foundation. Available at:[5]
Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. PMC. Available at:[6]
Palladium-Catalyzed Coupling of Optically Active Amines with Aryl Bromides. Journal of the American Chemical Society. Available at:[7]
2-Bromo-4-chlorophenol | Agrochemical Intermediate. Benchchem. Available at:[1]
Technical Support Center: Scale-Up Synthesis of 2-Bromo-4-chloro-5-methylphenol
Welcome to the Application Support Center for process chemists and drug development professionals. This guide provides authoritative troubleshooting, mechanistic insights, and validated protocols for the scale-up synthes...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Application Support Center for process chemists and drug development professionals. This guide provides authoritative troubleshooting, mechanistic insights, and validated protocols for the scale-up synthesis of 2-Bromo-4-chloro-5-methylphenol (CAS 112135-31-6)[1].
As a Senior Application Scientist, I have structured this guide to move beyond basic recipes, focusing on the causality behind process deviations and the engineering controls required for a self-validating, reproducible manufacturing system.
Process Overview & Mechanistic Pathway
The synthesis of 2-bromo-4-chloro-5-methylphenol relies on the electrophilic aromatic bromination of 4-chloro-3-methylphenol (also known as chlorocresol, CAS 59-50-7)[2].
Regioselectivity Rationale:
The hydroxyl (-OH) group is a strongly activating, ortho/para-directing substituent. Because the para position (C4) is already occupied by a chlorine atom, electrophilic attack is restricted to the two ortho positions (C2 and C6)[3].
Position 2 is situated between the hydroxyl group (C1) and the methyl group (C3), creating significant steric hindrance.
Position 6 is significantly less hindered. Bromination selectively occurs here. Upon bromination at C6, IUPAC nomenclature rules require renumbering the ring to assign the lowest possible locants to substituents, resulting in the target name: 2-Bromo-4-chloro-5-methylphenol [1].
Fig 1: Reaction pathway for the regioselective bromination of 4-chloro-3-methylphenol.
Scale-Up FAQs & Troubleshooting Guide
Q1: We are observing high levels of quinone-like colored impurities during the 50 kg scale-up. What is causing this, and how do we prevent it?
Causality: Phenols are highly susceptible to oxidation, particularly in the presence of strong halogens like
. At scale, localized concentration gradients (pooling of due to inadequate agitation) or poor heat transfer can cause temperature spikes, accelerating oxidative side reactions.
Solution:
Mass Transfer: Ensure the impeller design (e.g., pitched-blade turbine) provides high-shear mixing to disperse the dense
immediately upon addition.
Thermal Control: Maintain the reaction mass strictly between 0–5 °C.
Quenching: Implement a validated reductive quench using aqueous sodium bisulfite (
) immediately after the reaction reaches completion to neutralize unreacted bromine and halt oxidative pathways.
Q2: Our In-Process Control (IPC) shows 5% unreacted starting material, but adding more bromine leads to dibromination. How do we push the reaction to completion?
Causality: The monobrominated product (2-bromo-4-chloro-5-methylphenol) is still moderately activated. If the local concentration of
exceeds the available starting material, the activation energy for a second bromination event can be breached, even at low temperatures[3].
Solution: Do not add bulk . Instead, utilize a highly diluted solution in acetic acid (e.g., 10% v/v) for the final "push." Administer this via a subsurface dip-tube to prevent vapor-phase accumulation and ensure immediate dissolution into the bulk liquid.
Q3: How should we manage the massive
off-gassing at pilot scale?
Causality: Electrophilic aromatic substitution is a condensation-type reaction; for every mole of
consumed, one mole of hydrogen bromide () gas is generated.
Solution: is highly corrosive and must be actively scrubbed. Route the reactor vent through a two-stage scrubbing system:
Stage 1: Water scrubber (captures the bulk of
to form hydrobromic acid, which can be recovered).
Stage 2: 10% Sodium Hydroxide (
) scrubber to neutralize residual acidic vapors before environmental release.
Quantitative Data: Solvent Selection Matrix
Selecting the correct solvent is critical for balancing reaction kinetics, thermal mass, and product isolation. Below is a comparative matrix of common solvents evaluated for this specific bromination.
Glacial Acetic Acid (Solvent): 5 Volumes (L/kg of starting material)
10% Aq. Sodium Bisulfite (
): For quenching
Step-by-Step Methodology:
Reactor Charging: Charge a glass-lined reactor with 5 volumes of glacial acetic acid. Establish nitrogen inerting.
Substrate Addition: Add 1.0 eq of 4-chloro-3-methylphenol. Agitate at 150 RPM until complete dissolution is achieved.
Cooling: Engage the chiller jacket and cool the reaction mass to 0–5 °C.
Bromine Addition: Slowly dose 1.02 eq of
via a subsurface addition line over 4–6 hours. Critical Parameter: Maintain internal temperature < 5 °C. Ensure the scrubber system is active to manage evolution.
Aging: Once addition is complete, age the reaction mixture for 2 hours at 5 °C.
IPC Verification: Sample the reaction mass for HPLC analysis.
Fail Criteria: If > 1.0%, dose an additional 0.02 eq of
and age for 1 hour.
Quenching: Slowly add 1 volume of 10% aq.
to neutralize residual bromine. A color shift from dark red/orange to pale yellow indicates a successful quench.
Precipitation & Isolation: Add 10 volumes of chilled Deionized (DI) water over 2 hours to force precipitation of the product. Filter the resulting slurry via a Nutsche filter.
Purification: Recrystallize the crude wet cake from aqueous ethanol (70:30 EtOH:Water) to yield high-purity 2-bromo-4-chloro-5-methylphenol[3].
Fig 2: Scale-up workflow and in-process control logic for halogenation.
removal of impurities from "2-Bromo-4-chloro-5-methylphenol"
Technical Support Center: Purification Protocols for 2-Bromo-4-chloro-5-methylphenol Executive Summary This guide addresses the purification of 2-Bromo-4-chloro-5-methylphenol , a poly-halogenated phenolic intermediate o...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: Purification Protocols for 2-Bromo-4-chloro-5-methylphenol
Executive Summary
This guide addresses the purification of 2-Bromo-4-chloro-5-methylphenol , a poly-halogenated phenolic intermediate often synthesized via the bromination of 4-chloro-3-methylphenol (Chlorocresol).
The primary challenge in purifying this compound lies in separating it from its regioisomer (6-bromo-4-chloro-3-methylphenol) , removing over-brominated byproducts (dibromo species) , and eliminating oxidative color bodies (quinones) . Due to the steric hindrance at the 2-position (flanked by the hydroxyl and methyl groups), the target molecule exhibits distinct solubility profiles compared to its isomers, which this guide exploits.
Module 1: Diagnostic & Impurity Profiling
Before initiating purification, characterize the crude material to select the correct workflow.
Impurity Type
Origin
Diagnostic Signature
Removal Strategy
Regioisomer (6-Bromo)
Kinetic competition during synthesis (ortho vs. para direction).
HPLC: Shoulder peak or split peak (close RT). NMR: Distinct aromatic coupling (para-coupling vs. meta-coupling).
Use this protocol for crude reaction masses containing color bodies, acids, or inorganic salts.
Objective: Remove trace acids (
), inorganic salts, and oxidative impurities before crystallization.
Protocol A: Reductive Washing
Dissolution: Dissolve the crude solid in a water-immiscible solvent (e.g., Ethyl Acetate or Dichloromethane ). Use approximately 5-10 mL solvent per gram of solid.
Acid Removal: Wash the organic layer twice with 5% Sodium Bicarbonate (
This is the primary method for separating the 2-bromo target from the 6-bromo isomer and dibromo impurities.
Theory of Separation:
The 2-bromo-4-chloro-5-methylphenol isomer is sterically crowded (bromine is wedged between the OH and Methyl groups). This often disrupts crystal lattice packing compared to the less hindered 6-bromo isomer, leading to higher solubility in non-polar solvents. We exploit this by using a mixed-solvent system .[2]
Protocol B: Fractional Recrystallization
Recommended Solvent Systems:
System 1 (Preferred): Glacial Acetic Acid / Water.
System 2 (Alternative): Hexane / Ethyl Acetate (95:5).
Saturation: Suspend the crude solid in Glacial Acetic Acid (approx. 2-3 mL/g). Heat to 60-70°C until dissolved.
Note: If a small amount of solid remains undissolved at boiling, it may be the dibromo impurity (often much higher MP and lower solubility). Filter this off while hot.
Nucleation: Remove from heat. Slowly add warm water dropwise until the solution becomes slightly turbid (cloud point).
Clarification: Add just enough hot Acetic Acid to clear the turbidity.
Crystallization: Allow the solution to cool to room temperature slowly (over 2-3 hours) without agitation.
Why Slow Cooling? Rapid cooling traps impurities (isomers) inside the crystal lattice. Slow cooling allows the thermodynamically stable crystal to form pure.
Harvest: Cool in an ice bath (0-5°C) for 1 hour. Filter the crystals.[2][3][7][9]
Wash: Wash the filter cake with a cold 1:1 mixture of Acetic Acid/Water, then with cold water to remove acid traces.
Module 4: Visualization of Workflows
Workflow 1: Purification Decision Tree
Caption: Logical flow for removing color bodies and separating isomers based on impurity profile.
Troubleshooting & FAQs
Q1: My product is an oil and won't crystallize. What happened?
Cause: This is "oiling out," often caused by the presence of too much solvent or a solvent mixture where the product is too soluble at lower temperatures.[2] It can also happen if the isomer ratio is near 50:50 (eutectic mixture).
Fix: Re-dissolve the oil in the minimum amount of hot solvent. Scratch the glass side of the flask with a glass rod to induce nucleation. Alternatively, add a "seed crystal" of pure product if available. Switch to a more non-polar solvent system like Hexane/Chloroform .
Q2: I still see the "shoulder peak" (isomer) in HPLC after one recrystallization.
Cause: The solubility difference between the 2-bromo and 6-bromo isomers is small.
Fix: Perform a second recrystallization . Alternatively, use Column Chromatography .
Stationary Phase: Silica Gel (230-400 mesh).
Mobile Phase: Hexane:Ethyl Acetate (Start 98:2, gradient to 90:10). The less polar isomer (usually the one with internal H-bonding or shielded OH) will elute first.
Q3: The product has a persistent pink hue.
Cause: Trace oxidation products (quinones) are trapped in the crystal lattice.
Fix: Dissolve the product in ethanol, add Activated Carbon (Charcoal) , boil for 5-10 minutes, and filter through Celite while hot. Then proceed to recrystallize.[1][2][7][9]
Q4: Can I use distillation?
Analysis: Halogenated phenol isomers have very similar boiling points. Fractional distillation is difficult and risks thermal decomposition (de-bromination).
Recommendation: Avoid distillation unless you have a high-efficiency vacuum column. Recrystallization is safer and more effective for isomer separation.
References
Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (General protocols for phenol purification and halogenation).
Gharda Chemicals Ltd. (2013).[4] Process for synthesis of 2-bromo-4-methyl phenol. Indian Patent Application 15/2015.[4] (Describes bromination conditions and solvent choices for similar cresols).
Mettler Toledo. (2024). Recrystallization Guide: Process, Procedure, Solvents. (Principles of solubility curves and solvent selection).
PubChem. (2024). Compound Summary: 4-Chloro-3-methylphenol.[10][11][12][13] National Library of Medicine. (Physical properties of the parent scaffold).
ChemicalBook. (2024).[3] Synthesis and properties of brominated cresols. (Reaction pathways and byproduct identification).
A Comparative Guide to the ¹H and ¹³C NMR Characterization of 2-Bromo-4-chloro-5-methylphenol
This guide provides an in-depth analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of 2-Bromo-4-chloro-5-methylphenol. Designed for researchers, scientists, and drug development professionals, this docum...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides an in-depth analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of 2-Bromo-4-chloro-5-methylphenol. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple data report. It offers a comparative analysis with structurally similar phenols to illuminate the subtle yet significant effects of substituent positioning on NMR spectral data. The causality behind experimental choices and spectral interpretation is emphasized to provide a practical and educational resource for unambiguous structural elucidation.
The Imperative of Unambiguous Characterization
In the fields of synthetic chemistry and drug development, the precise characterization of molecular structure is non-negotiable. 2-Bromo-4-chloro-5-methylphenol, a halogenated and alkylated phenol, presents a unique substitution pattern. Its utility as a building block or a biologically active compound depends entirely on the correct placement of the bromo, chloro, and methyl groups on the phenolic ring. NMR spectroscopy stands as the most powerful tool for confirming this arrangement.[1][2][3] This guide will dissect its NMR signature and contrast it with its isomers and precursors to provide a definitive method for its identification.
Molecular Structure and Predicted NMR Signatures
To understand the NMR spectrum, we must first visualize the molecule and the distinct chemical environments of its constituent atoms.
Caption: Structure of 2-Bromo-4-chloro-5-methylphenol with atom numbering for NMR assignments.
Foundational Principles: Substituent Effects
The chemical shift of each proton and carbon is dictated by its local electronic environment.[4]
Hydroxyl (-OH): A strongly activating, ortho-para directing group that shields these positions, causing upfield shifts (lower ppm).
Halogens (-Br, -Cl): These are deactivating groups due to their inductive electron withdrawal but are ortho-para directing due to resonance. Their strong electronegativity deshields the carbon they are attached to (C2 and C4), shifting them significantly downfield (higher ppm) in the ¹³C NMR spectrum.
Methyl (-CH₃): A weakly activating, ortho-para directing group that shields these positions through hyperconjugation, leading to upfield shifts.
Predicted ¹H NMR Spectrum
Based on these principles, the ¹H NMR spectrum of 2-Bromo-4-chloro-5-methylphenol is expected to show four distinct signals:
Aromatic Protons (H3, H6): With no adjacent protons for splitting, both H3 and H6 are expected to appear as singlets. The proton H6, being ortho to the electron-donating -OH group, will likely be more shielded (further upfield) than H3, which is flanked by electron-withdrawing chloro and bromo groups.
Methyl Protons (-CH₃): The three equivalent protons of the methyl group will appear as a sharp singlet, typically in the 2.2-2.4 ppm range.
Hydroxyl Proton (-OH): This proton will present as a broad singlet. Its chemical shift is highly variable and depends on solvent, concentration, and temperature.
Predicted ¹³C NMR Spectrum
The proton-decoupled ¹³C NMR spectrum will display seven signals, one for each unique carbon atom:
C1 (C-OH): The carbon bearing the hydroxyl group will be significantly deshielded, appearing in the 150-155 ppm range.
C2 (C-Br) and C4 (C-Cl): These carbons are directly attached to electronegative halogens and will be shifted downfield. The C-Cl bond typically induces a larger downfield shift than C-Br.
C3, C5, C6: These are protonated aromatic carbons. Their shifts will be influenced by the combined effects of all substituents.
C7 (-CH₃): The methyl carbon will appear far upfield, typically in the 15-22 ppm range.
Comparative Analysis: The Power of Context
Structural confirmation is strongest when a compound's spectrum is compared against those of its isomers and related structures. Minor changes in substituent position can lead to predictable and diagnostic changes in the NMR spectra.
Comparison with Isomer: 2-Bromo-4-chloro-6-methylphenol
Comparison with Simpler Analogues
To understand the incremental effect of each substituent, we also compare our target molecule with 2-Bromo-4-chlorophenol [6][7] and 2-Bromo-4-methylphenol .[6][8][9]
Data Summary and Interpretation
The following tables summarize the predicted chemical shifts for our target compound alongside the experimental data for its analogues. All experimental data is from spectra recorded in CDCl₃.[6]
Table 1: Comparative ¹H NMR Chemical Shift Data (ppm)
Multiplicity is Key: The most striking difference is in the multiplicity of the aromatic protons. For our target molecule, H3 and H6 are predicted to be singlets due to the lack of ortho or meta proton neighbors. In contrast, the protons in 2-Bromo-4-chloro-6-methylphenol are doublets because they are ortho to each other, resulting in observable coupling. This provides an unambiguous way to distinguish between the two isomers.
Substituent Effects on Chemical Shift: In 2-Bromo-4-chlorophenol, H6 (6.95 ppm) is significantly upfield compared to H3 (7.46 ppm) due to being ortho to the -OH group and para to the -Cl group. This foundational understanding helps in assigning the predicted singlets for our target molecule.
Table 2: Comparative ¹³C NMR Chemical Shift Data (ppm)
The chemical shifts for the carbons directly attached to substituents (C1, C2, C4) are broadly similar across the related compounds, as these are dominated by the directly attached heteroatom.
The key differentiators will be the shifts of the protonated carbons (C3, C6) and the methyl-bearing carbon (C5). The prediction suggests C5 will be significantly downfield due to the influences of the neighboring chloro and methyl groups.
Experimental Protocols
Adherence to a standardized protocol is crucial for obtaining high-quality, reproducible NMR data.[10][11][12]
Comparative Analysis of 2-Bromo-4-chloro-5-methylphenol using GC-MS and LC-MS
A Senior Application Scientist's Guide to Method Selection and Interpretation In the landscape of analytical chemistry, the precise identification and quantification of halogenated organic compounds are paramount, partic...
Author: BenchChem Technical Support Team. Date: March 2026
A Senior Application Scientist's Guide to Method Selection and Interpretation
In the landscape of analytical chemistry, the precise identification and quantification of halogenated organic compounds are paramount, particularly in fields such as environmental monitoring, pharmaceutical impurity profiling, and metabolite identification. 2-Bromo-4-chloro-5-methylphenol presents a unique analytical challenge due to the presence of two different halogen atoms (bromine and chlorine) and a reactive phenol group. This guide provides a comparative analysis of two cornerstone techniques in mass spectrometry—Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS)—for the comprehensive analysis of this compound. We will delve into the theoretical underpinnings of each method, present comparative experimental data, and offer insights to guide your analytical strategy.
Physicochemical Properties and Their Analytical Implications
Before selecting an analytical method, it is crucial to understand the physicochemical properties of 2-Bromo-4-chloro-5-methylphenol.
The phenolic hydroxyl group imparts polarity and slight acidity, while the aromatic ring and halogen substituents contribute to its lipophilicity. The compound's moderate volatility makes it amenable to analysis by Gas Chromatography. The most significant feature for mass spectrometric analysis is the presence of bromine and chlorine, which have distinct and well-defined isotopic patterns. Specifically, bromine exists as a near 1:1 mixture of ⁷⁹Br and ⁸¹Br, while chlorine is a roughly 3:1 mixture of ³⁵Cl and ³⁷Cl. This results in a characteristic isotopic cluster for the molecular ion, which is a powerful diagnostic tool for identification.
Gas Chromatography-Mass Spectrometry (GC-MS): The Classic Approach
GC-MS is a robust and highly sensitive technique for the analysis of volatile and semi-volatile compounds. Given the characteristics of 2-Bromo-4-chloro-5-methylphenol, GC-MS, particularly with Electron Ionization (EI), is an excellent first-line approach.
The Rationale for GC-MS with Electron Ionization (EI)
Electron Ionization is a "hard" ionization technique that imparts significant energy to the analyte molecule. This high energy results in extensive and reproducible fragmentation, creating a unique "fingerprint" mass spectrum for the compound. This fingerprint can be searched against established spectral libraries like the NIST/EPA/NIH Mass Spectral Library for confident identification. The volatility of 2-Bromo-4-chloro-5-methylphenol allows it to be readily vaporized in the GC inlet and transported through the analytical column without thermal degradation.
Expected Fragmentation Pattern
Under EI, the molecular ion (M⁺˙) of 2-Bromo-4-chloro-5-methylphenol will be readily observed. The most characteristic feature will be the isotopic pattern of the molecular ion cluster due to the presence of bromine and chlorine. The subsequent fragmentation is predictable and provides further structural confirmation. Key fragmentation pathways often involve the loss of a methyl group (M-15), followed by the loss of carbon monoxide (M-15-28), and cleavage of the C-Br or C-Cl bonds.
Experimental Protocol: GC-MS
Objective: To achieve chromatographic separation and obtain a characteristic EI mass spectrum for identification.
Sample Preparation: Dissolve 1 mg of the standard in 1 mL of a suitable solvent like dichloromethane or methanol.
Instrumentation: A standard benchtop GC-MS system (e.g., Agilent 8890 GC with 5977B MSD).
GC Parameters:
Column: A non-polar or medium-polarity column is recommended, such as a DB-5ms or HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness).
Inlet Temperature: 250 °C.
Injection Volume: 1 µL, splitless mode.
Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.
Oven Temperature Program: Initial temperature of 80 °C, hold for 1 minute, then ramp to 280 °C at 15 °C/min, and hold for 5 minutes.
MS Parameters:
Ion Source: Electron Ionization (EI) at 70 eV.
Source Temperature: 230 °C.
Quadrupole Temperature: 150 °C.
Scan Range: m/z 40-350.
Data Interpretation
The primary output will be a total ion chromatogram (TIC) showing a peak at a specific retention time for the analyte. The mass spectrum of this peak should be extracted and examined. The key is to identify the molecular ion cluster and its characteristic isotopic pattern. For a compound with one bromine and one chlorine atom, we expect to see peaks at M, M+2, and M+4, with relative intensities of approximately 3:4:1.
Liquid Chromatography-Mass Spectrometry (LC-MS): A Versatile Alternative
LC-MS is a powerful technique for analyzing a broader range of compounds, including those that are non-volatile or thermally labile. For 2-Bromo-4-chloro-5-methylphenol, LC-MS with Electrospray Ionization (ESI) is a highly effective alternative, particularly when analyzing complex sample matrices.
The Rationale for LC-MS with Electrospray Ionization (ESI)
Electrospray Ionization is a "soft" ionization technique that typically results in minimal fragmentation. This is advantageous when the primary goal is to confirm the molecular weight of the analyte. Phenols are acidic and readily deprotonate, making them exceptionally well-suited for analysis in negative ion mode ESI ([M-H]⁻). This process is highly efficient and often leads to excellent sensitivity.
Expected Ionization
In negative ion mode ESI, 2-Bromo-4-chloro-5-methylphenol is expected to form a prominent deprotonated molecule, [M-H]⁻. The resulting mass spectrum will be dominated by the isotopic cluster corresponding to this ion. This provides a clear and unambiguous determination of the compound's molecular weight.
Experimental Protocol: LC-MS
Objective: To achieve chromatographic separation and confirm the molecular weight using ESI-MS.
Sample Preparation: Dissolve 1 mg of the standard in 1 mL of a 50:50 mixture of methanol and water.
Instrumentation: A standard HPLC or UHPLC system coupled to a single quadrupole or triple quadrupole mass spectrometer (e.g., Waters ACQUITY UPLC with a SQ Detector 2).
LC Parameters:
Column: A C18 reversed-phase column is ideal (e.g., 2.1 x 50 mm, 1.8 µm particle size).
Mobile Phase A: Water with 0.1% formic acid.
Mobile Phase B: Acetonitrile with 0.1% formic acid.
Gradient: Start at 30% B, ramp to 95% B over 5 minutes, hold for 2 minutes, and then return to initial conditions.
Flow Rate: 0.4 mL/min.
Column Temperature: 40 °C.
MS Parameters:
Ion Source: Electrospray Ionization (ESI), negative ion mode.
Capillary Voltage: 2.5 kV.
Cone Voltage: 30 V.
Source Temperature: 150 °C.
Desolvation Temperature: 350 °C.
Scan Range: m/z 50-400.
Head-to-Head Comparison: GC-MS vs. LC-MS
Feature
Gas Chromatography-Mass Spectrometry (GC-MS)
Liquid Chromatography-Mass Spectrometry (LC-MS)
Principle
Separates volatile/semi-volatile compounds in the gas phase.
Separates compounds based on their partitioning between a liquid mobile phase and a solid stationary phase.
Extensive, reproducible fragmentation. Excellent for library matching and structural elucidation.
Minimal fragmentation, primarily shows the molecular ion (or adduct). Ideal for molecular weight confirmation.
Key Information
Structural fingerprint and isotopic pattern.
Molecular weight and isotopic pattern.
Sensitivity
High, often in the picogram range.
Very high, can reach femtogram levels.
Sample Prep
Can sometimes require derivatization for polar compounds, but not necessary for this analyte.
Generally simpler, "dilute and shoot" is often possible. More tolerant of complex matrices.
Best For...
Confident identification of unknowns through library searching. Purity analysis in simple matrices.
Quantification in complex biological or environmental matrices. Analysis of thermally labile compounds.
Workflow Visualizations
GC-MS Analytical Workflow
Caption: A typical workflow for the analysis of 2-Bromo-4-chloro-5-methylphenol by GC-MS.
LC-MS Analytical Workflow
Caption: A representative workflow for the analysis of 2-Bromo-4-chloro-5-methylphenol by LC-MS.
Conclusion and Recommendations
Both GC-MS and LC-MS are highly capable techniques for the analysis of 2-Bromo-4-chloro-5-methylphenol, and the optimal choice depends on the analytical objective.
For unambiguous identification and structural confirmation, especially when dealing with a relatively pure sample or trying to identify an unknown, GC-MS with Electron Ionization is the superior choice. The rich, reproducible fragmentation pattern provides a high degree of confidence and allows for effective library searching.
For high-sensitivity quantification, especially in complex matrices such as plasma, tissue extracts, or environmental water samples, LC-MS with Electrospray Ionization is the recommended method. The soft ionization minimizes fragmentation, concentrating the ion signal into the [M-H]⁻ species, which maximizes sensitivity and selectivity, particularly when using a triple quadrupole instrument in Selected Reaction Monitoring (SRM) mode.
Ultimately, a comprehensive characterization of 2-Bromo-4-chloro-5-methylphenol may involve the use of both techniques. GC-MS can provide the initial identification, while LC-MS can be developed for robust quantification in challenging sample types. The distinct isotopic signature of the bromine and chlorine atoms serves as a constant and invaluable diagnostic tool in both methodologies.
References
NIST/EPA/NIH Mass Spectral Library (NIST 23) , National Institute of Standards and Technology, [Link]
Introduction to Mass Spectrometry, Instrumentation, Applications, and Strategies for Data Interpretation , J. Throck Watson and O. David Sparkman, Wiley, [Link]
Agilent 5977B Series GC/MSD System , Agilent Technologies, [Link]
A Comparative Guide to the Biological Activity Screening of 2-Bromo-4-chloro-5-methylphenol Derivatives
For researchers, medicinal chemists, and drug development professionals, the phenolic scaffold represents a privileged structure, a recurring molecular framework that has given rise to a multitude of biologically active...
Author: BenchChem Technical Support Team. Date: March 2026
For researchers, medicinal chemists, and drug development professionals, the phenolic scaffold represents a privileged structure, a recurring molecular framework that has given rise to a multitude of biologically active compounds. Within this class, halogenated phenols such as 2-Bromo-4-chloro-5-methylphenol are of particular interest. The introduction of halogens can profoundly influence a molecule's lipophilicity, metabolic stability, and binding interactions, often enhancing its therapeutic potential. This guide provides a comparative, in-depth analysis of the primary biological activities associated with derivatives of this scaffold—anticancer, antimicrobial, and antioxidant—and presents detailed experimental protocols to empower further investigation and development.
Section 1: Anticancer Activity - A Primary Therapeutic Target
The search for novel anticancer agents has increasingly turned to natural products and their synthetic analogs. Bromophenols, found abundantly in marine algae, have emerged as a highly promising class of compounds, demonstrating potent cytotoxic effects against a range of cancer cell lines.[1][2] Their unique structures serve as a template for designing new derivatives with improved efficacy and selectivity.
Comparative Efficacy of Bromophenol Derivatives
The potency of an anticancer compound is quantified by its half-maximal inhibitory concentration (IC50), the concentration required to inhibit 50% of cancer cell growth. Recent studies have focused on creating hybrids of bromophenols with other bioactive moieties, such as indolin-2-one, to enhance their cytotoxic profile.[1][2]
Compound Class
Derivative Example
Cancer Cell Line
IC50 (µM)
Reference Comparator
Comparator IC50 (µM)
Bromophenol-Indolinone Hybrid
Compound 4g
A549 (Lung)
13.9
Sunitinib
6.1
Bromophenol-Indolinone Hybrid
Compound 4g
Bel7402 (Liver)
12.3
Sunitinib
5.8
Bromophenol-Indolinone Hybrid
Compound 4g
HepG2 (Liver)
16.5
Sunitinib
7.9
Acetylated Bromophenol
Compound 4b-4
K562 (Leukemia)
21.36
Doxorubicin
Not Reported
N-Heterocyclic Bromophenol Hybrid
Compound 17a
A549 (Lung)
3.52
Cisplatin
9.87
Note: IC50 values for Compound 4g were converted from µg/mL for comparison. Direct comparison should be made with caution due to inter-study variations in experimental conditions.[1][2]
Mechanism of Action: ROS-Mediated Apoptosis
A predominant mechanism through which many bromophenol derivatives exert their anticancer effects is the induction of apoptosis (programmed cell death), often initiated by a surge in intracellular reactive oxygen species (ROS).[1][3] This oxidative stress overwhelms the cell's antioxidant defenses, triggering a cascade of events leading to cell death. The promising derivative, compound 17a, has been shown to induce apoptosis in A549 lung cancer cells through this ROS-mediated pathway, which involves the activation of key executioner proteins like caspase-3 and PARP.[3]
Caption: ROS-mediated apoptotic pathway induced by bromophenol derivatives.
Screening Protocol: MTT Cytotoxicity Assay
This protocol outlines the determination of a compound's cytotoxic activity using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, which measures the metabolic activity of cells.
Objective: To determine the IC50 value of a test compound.
Materials:
Cancer cell line (e.g., A549)
Complete growth medium (e.g., DMEM + 10% FBS)
96-well cell culture plates
Test compound stock solution (in DMSO)
MTT solution (5 mg/mL in PBS)
DMSO (cell culture grade)
Phosphate-Buffered Saline (PBS)
Multichannel pipette, plate reader (570 nm)
Methodology:
Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO2 to allow for cell attachment.
Compound Treatment: Prepare serial dilutions of the test compound in complete medium. Remove the old medium from the plate and add 100 µL of the compound dilutions to the respective wells.
Control Wells: Include 'vehicle control' wells (medium with the same percentage of DMSO as the highest compound concentration) and 'untreated control' wells (medium only).
Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO2. The incubation time should be consistent across experiments.
MTT Addition: Add 20 µL of MTT solution to each well and incubate for another 4 hours. Viable cells with active mitochondrial reductases will convert the yellow MTT to a purple formazan precipitate.
Formazan Solubilization: Carefully remove the medium from each well. Add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 5-10 minutes to ensure complete dissolution.
Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.
Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability percentage against the log of the compound concentration and use non-linear regression to determine the IC50 value.
Section 2: Antimicrobial Activity - Combating Drug Resistance
The rise of multidrug-resistant pathogens presents a global health crisis, necessitating the discovery of new antimicrobial agents. Phenolic compounds are known to possess broad-spectrum antimicrobial activity, often by disrupting the structural integrity of the bacterial cell.[4][5] Halogenation, as seen in the 2-bromo-4-chloro-5-methylphenol scaffold, can enhance this activity. A related compound, 4-chloro-2-isopropyl-5-methylphenol (chlorothymol), has demonstrated notable activity against Methicillin-Resistant Staphylococcus aureus (MRSA).[6][7]
Comparative Efficacy of Phenolic Antimicrobials
Antimicrobial efficacy is determined by the Minimum Inhibitory Concentration (MIC), the lowest concentration of a compound that prevents visible microbial growth.
Compound
Organism
MIC (µg/mL)
Reference Comparator
Comparator MIC (µg/mL)
Methyl Gallate
E. coli (MDR)
500
Ciprofloxacin
< 250 (Synergistic)
Methyl Gallate
S. aureus (MRSA)
250
Amoxicillin
< 250 (Synergistic)
Chlorothymol
S. aureus (MRSA)
16
Oxacillin
> 256
Note: Data is compiled from multiple sources for illustrative purposes. Methyl gallate showed strong synergistic effects with standard antibiotics.[6][8]
Mechanism of Action: Bacterial Cell Membrane Disruption
The lipophilic nature of phenolic compounds allows them to intercalate into the bacterial cell membrane's lipid bilayer.[4][5] This disrupts membrane fluidity and permeability, leading to the leakage of essential intracellular components like ions and ATP, and ultimately results in cell death.[5][8]
Caption: Mechanism of bacterial cell membrane disruption by phenolic compounds.
Screening Protocol: Broth Microdilution for MIC Determination
This protocol follows the general principles of the Clinical and Laboratory Standards Institute (CLSI) for determining the MIC of a compound.
Objective: To determine the MIC of a test compound against bacterial strains.
Materials:
Bacterial strains (e.g., S. aureus ATCC 29213, E. coli ATCC 25922)
Cation-Adjusted Mueller-Hinton Broth (CAMHB)
96-well, sterile, U-bottom plates
Test compound stock solution (in DMSO)
Bacterial inoculum standardized to 0.5 McFarland (~1.5 x 10^8 CFU/mL)
Positive control antibiotic (e.g., Ciprofloxacin)
Spectrophotometer (600 nm), multichannel pipette
Methodology:
Inoculum Preparation: Prepare a bacterial suspension in CAMHB and adjust its turbidity to match a 0.5 McFarland standard. Dilute this suspension so that the final concentration in each well will be approximately 5 x 10^5 CFU/mL.
Plate Preparation: Add 50 µL of CAMHB to all wells of a 96-well plate.
Compound Dilution: Add 50 µL of the test compound stock (at 2x the highest desired concentration) to the first column. Perform a 2-fold serial dilution across the plate by transferring 50 µL from one column to the next. Discard 50 µL from the last dilution column. This creates a gradient of compound concentrations.
Controls:
Growth Control: A well containing only CAMHB and the bacterial inoculum.
Sterility Control: A well containing only CAMHB.
Positive Control: A row with a known antibiotic undergoing serial dilution.
Inoculation: Add 50 µL of the standardized bacterial inoculum to each well (except the sterility control). The final volume in each well is now 100 µL.
Incubation: Cover the plate and incubate at 37°C for 18-24 hours.
Reading Results: The MIC is the lowest concentration of the compound at which there is no visible turbidity (bacterial growth). This can be assessed visually or by using a plate reader.
Oxidative stress, caused by an imbalance of free radicals and antioxidants, is implicated in numerous diseases. Phenolic compounds are excellent antioxidants due to the reactivity of the hydroxyl (-OH) group on the aromatic ring.[9][10] This group can donate a hydrogen atom to neutralize a free radical, and the resulting phenoxy radical is stabilized by resonance, preventing it from initiating further oxidative chain reactions.[9]
Comparative Efficacy of Phenolic Antioxidants
Antioxidant activity is often measured using the DPPH (2,2-diphenyl-1-picrylhydrazyl) assay, which determines a compound's ability to scavenge this stable free radical.
Compound Class
Derivative Example
DPPH Scavenging IC50 (µM)
Reference Comparator
Comparator IC50 (µM)
Carvacrol-Sulfonamide Hybrid
Compound IVd
18.7
Ascorbic Acid
21.3
Carvacrol-Sulfonamide Hybrid
Compound IVa
22.5
Ascorbic Acid
21.3
Natural Bromophenol Derivative
Compound 3b-9
Activity Confirmed
Ascorbic Acid
Not Reported
Note: Data compiled from multiple sources. Lower IC50 indicates higher antioxidant activity.[11][12]
Mechanism of Action: Hydrogen Atom Transfer (HAT)
The primary mechanism for the radical-scavenging activity of phenols is Hydrogen Atom Transfer (HAT). The phenolic hydroxyl group donates its hydrogen atom to a reactive free radical (R•), effectively neutralizing it.[9]
Caption: The Hydrogen Atom Transfer (HAT) mechanism for radical scavenging.
Screening Protocol: DPPH Radical Scavenging Assay
Objective: To measure the free radical scavenging capacity of a test compound.
Materials:
DPPH (2,2-diphenyl-1-picrylhydrazyl) solution (e.g., 0.1 mM in methanol)
Test compound stock solution (in methanol or DMSO)
Methanol
96-well plate
Plate reader (517 nm)
Positive control (e.g., Ascorbic acid, Trolox)
Methodology:
Plate Setup: In a 96-well plate, add 100 µL of various concentrations of the test compound (prepared in methanol).
Controls:
Blank: 100 µL of methanol.
Control (A_control): 100 µL of methanol.
Reaction Initiation: Add 100 µL of the DPPH solution to all wells except the blank. Add 100 µL of methanol to the blank well. The final volume is 200 µL.
Incubation: Mix gently and incubate the plate in the dark at room temperature for 30 minutes.
Data Acquisition: Measure the absorbance of all wells at 517 nm.
Analysis: The percentage of radical scavenging activity is calculated using the following formula:
% Inhibition = [(A_control - A_sample) / A_control] x 100
Plot the % inhibition against the log of the compound concentration to determine the IC50 value.
Section 4: A General Workflow for Derivative Synthesis and Screening
The generation of a diverse chemical library from a starting scaffold like 2-Bromo-4-chloro-5-methylphenol is the first step in a drug discovery campaign. Simple chemical modifications can lead to significant changes in biological activity.
Caption: General workflow for synthesis and biological evaluation of derivatives.
Conclusion
Derivatives of the 2-Bromo-4-chloro-5-methylphenol scaffold demonstrate significant and multifaceted biological potential. The evidence strongly supports their investigation as anticancer agents, often acting through ROS-mediated apoptosis, and as a foundation for new antimicrobials capable of combating resistant bacteria by disrupting cell membranes. Furthermore, their inherent phenolic structure provides a basis for potent antioxidant activity. The comparative data and detailed screening protocols provided in this guide serve as a foundational resource for researchers to systematically evaluate novel derivatives, identify promising lead compounds, and contribute to the development of next-generation therapeutics. Future work should focus on optimizing these structures to enhance target selectivity, improve pharmacokinetic profiles, and validate efficacy in preclinical in vivo models.
References
Benchchem. (n.d.).
MDPI. (2022, April 15).
PMC. (n.d.). Design, Synthesis and Biological Evaluation of Novel Bromophenol Derivatives Incorporating Indolin-2-One Moiety as Potential Anticancer Agents. PMC.
PMC. (n.d.).
ResearchGate. (2019, November 18).
PMC. (2023, January 22). Future Antimicrobials: Natural and Functionalized Phenolics. PMC - NIH.
ACS Publications. (1978, June 1). Antioxidative Properties of Phenyl-Substituted Phenols. Advances in Chemistry.
MDPI. (2026, January 5). Marine Bromophenol Derivatives as a Novel Class of Potent Small-Molecule STING Agonists. MDPI.
PMC. (2023, March 14).
MDPI. (2020, July 24). Antioxidant Activity of Synthetic Polymers of Phenolic Compounds. MDPI.
CyberLeninka. (n.d.). DEPENDENCE OF THE ANTIOXIDANT PROPERTIES OF SOME SPATIALLY SUBSTITUTED PHENOLS ON THE CALCULATED PARAMETERS OF THE STRUCTURE OF ANTIOXIDANT MOLECULES.
Frontiers. (2022, January 3).
SpringerLink. (n.d.).
PMC. (n.d.).
IIP Series. (n.d.). THE ROLE OF PHENOLIC COMPOUNDS AS POTENTIAL ANTIMICROBIAL AGENTS.
Chem-Impex. (n.d.). 2-Bromo-4-methylphenol.
PMC. (n.d.). 4-Chloro-2-Isopropyl-5-Methylphenol Exhibits Antimicrobial and Adjuvant Activity against Methicillin-Resistant Staphylococcus aureus.
PMC. (n.d.).
PubMed. (2022, June 28). 4-Chloro-2-Isopropyl-5-Methylphenol Exhibits Antimicrobial and Adjuvant Activity against Methicillin-Resistant Staphylococcus aureus.
ResearchGate. (2025, September 17). (PDF) 4-Chloro-2-Isopropyl-5-Methylphenol Exhibits Antimicrobial and Adjuvant Activity against Methicillin-Resistant Staphylococcus aureus.
University of Helsinki. (2025, February 24). Screening of phenolic antibacterial compounds for the prevention of biofouling.
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In advanced organic synthesis, agrochemical development, and pharmaceutical manufacturing, polyhalogenated phenols serve as indispensable building blocks. 2-Bromo-4-chloro-5-methylphenol (CAS: 112135-31-6) is a highly specialized intermediate. Its value lies in its orthogonal reactivity: the distinct bond dissociation energies of the C-Br and C-Cl bonds allow for sequential, site-selective cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig aminations).
As a Senior Application Scientist, I have designed this guide to objectively compare 2-Bromo-4-chloro-5-methylphenol with its common alternatives, and to provide self-validating, causally-explained protocols for its structural verification. Ensuring the correct regiochemistry of the halogen substituents is paramount, as positional isomers drastically alter downstream reaction trajectories.
Comparative Physicochemical Profiling
When selecting a halogenated phenol for library synthesis, researchers must weigh steric hindrance, electronic effects (inductive withdrawal), and the potential for intramolecular halogen bonding. Below is a structural and functional comparison of 2-Bromo-4-chloro-5-methylphenol against two widely used alternatives.
Property / Feature
2-Bromo-4-chloro-5-methylphenol [1]
4-Chloro-3-methylphenol (PCMC) [2]
2-Bromo-4-chlorophenol
CAS Number
112135-31-6
59-50-7
695-96-5
Molecular Formula
C₇H₆BrClO
C₇H₇ClO
C₆H₄BrClO
Molecular Weight
221.48 g/mol
142.58 g/mol
207.45 g/mol
Halogen Substitution
Di-halogenated (Br at C2, Cl at C4)
Mono-halogenated (Cl at C4)
Di-halogenated (Br at C2, Cl at C4)
Steric Profile
High (Methyl at C5 adjacent to Cl)
Low-Moderate
Moderate (No methyl group)
Primary Application
Precursor for complex, multi-substituted biaryls via orthogonal coupling.
Antimicrobial preservative, disinfectant, and simple ether synthesis.
Intermediate for simple halogenated agrochemicals.
Reactivity Advantage
Allows sequential C-Br then C-Cl functionalization.
High reactivity at the free ortho/para positions.
Good baseline for C-Br coupling, but lacks the steric tuning of the methyl group.
Mechanistic Structural Analysis
Validating the structure of 2-Bromo-4-chloro-5-methylphenol requires a multi-modal analytical approach to definitively rule out positional isomers (such as 4-bromo-2-chloro-5-methylphenol).
A. Nuclear Magnetic Resonance (NMR) Spectroscopy
In the ¹H NMR spectrum, the aromatic protons of 2-Bromo-4-chloro-5-methylphenol (H-3 and H-6) appear as two distinct singlets. Because they are para to each other, they do not exhibit standard ortho- or meta-coupling (J-coupling), which immediately rules out adjacent proton isomers. The methyl group at C-5 appears as a sharp singlet (~2.3 ppm). ¹³C NMR is critical for confirming the carbon-halogen bonds; the heavy-atom effect of bromine causes the C-Br carbon (C-2) to shift significantly upfield compared to the C-Cl carbon (C-4).
B. Mass Spectrometry (GC-MS) Isotope Profiling
The co-presence of bromine and chlorine generates a highly diagnostic isotopic signature. Bromine exists naturally as ⁷⁹Br and ⁸¹Br in a ~1:1 ratio, while chlorine exists as ³⁵Cl and ³⁷Cl in a ~3:1 ratio. The resulting molecular ion cluster [M]⁺ will display a mathematically precise 3:4:1 intensity ratio for the M : M+2 : M+4 peaks (m/z 220, 222, and 224). Any deviation from this ratio indicates contamination or a different halogenation state.
C. Fourier-Transform Infrared (FT-IR) Spectroscopy
FT-IR is utilized to assess the O-H stretching frequencies. The presence of a bromine atom at the ortho position (C-2) induces intramolecular hydrogen bonding (Type I/II halogen contacts) [3], which broadens and shifts the phenolic O-H stretch to a lower wavenumber compared to non-ortho-halogenated alternatives like 4-Chloro-3-methylphenol.
Caption: Analytical workflow for the structural validation of polyhalogenated phenols.
Caption: Mass spectrometry isotopic distribution logic for one Bromine and one Chlorine atom.
Validated Experimental Protocols
To guarantee scientific integrity, the following methodologies are designed as self-validating systems. The causality behind each step is explicitly defined to ensure researchers understand why a parameter is chosen, rather than just what to do.
Step 1: System Suitability Validation. Inject a blank solvent followed by a known standard of 4-Chloro-3-methylphenol [2].
Causality & Validation: This confirms column inertness and verifies that the mass analyzer correctly reads the baseline 3:1 isotopic ratio for a single chlorine atom before introducing the complex Br/Cl analyte.
Step 2: Sample Preparation. Dissolve 1 mg of 2-Bromo-4-chloro-5-methylphenol in 1 mL of GC-grade ethyl acetate.
Step 3: Injection Parameters. Set the injector temperature to 250°C and use a split ratio of 1:50.
Causality: Polyhalogenated phenols are prone to thermal degradation and active-site adsorption in the inlet. A high split ratio minimizes the residence time in the hot glass liner, preventing peak tailing and preserving the true isotopic cluster ratio.
Step 4: Data Acquisition. Scan from m/z 50 to 300. Extract the ion chromatogram for m/z 220, 222, and 224. Verify the 3:4:1 relative abundance.
Protocol 2: ¹H and ¹³C NMR Acquisition
Step 1: Solvent Selection. Dissolve 15 mg of the analyte in 0.6 mL of strictly anhydrous CDCl₃ containing 0.03% TMS.
Causality: Anhydrous solvent is critical. Trace D₂O impurities will rapidly exchange with the phenolic -OH proton, suppressing the -OH signal and obscuring the chemical shift data needed to analyze intramolecular halogen bonding.
Step 2: ¹H Acquisition. Acquire 16 scans with a relaxation delay (D1) of 2 seconds.
Step 3: ¹³C Acquisition (Self-Validating). Acquire 512 scans with a relaxation delay of 3 seconds.
Causality & Validation: Halogen-bearing carbons (C-2 and C-4) lack attached protons and have long T1 relaxation times. A longer D1 delay ensures these quaternary carbons fully relax between pulses, preventing their signals from disappearing into the baseline noise.
References
National Center for Biotechnology Information. "PubChem Compound Summary for CID 1732, 4-Chloro-3-methylphenol." PubChem. Available at:[Link]
IUCr Journals. "Type II halogen···halogen contacts are halogen bonds - Structural analysis of halogenated phenols." International Union of Crystallography. Available at: [Link]
Validation
comparative study of "2-Bromo-4-chloro-5-methylphenol" and "2-Bromo-4-methylphenol" in synthesis
Executive Summary & Strategic Selection As a Senior Application Scientist in early-stage drug discovery, I frequently evaluate halogenated phenol building blocks for the construction of complex molecular libraries. The s...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Strategic Selection
As a Senior Application Scientist in early-stage drug discovery, I frequently evaluate halogenated phenol building blocks for the construction of complex molecular libraries. The selection between 2-Bromo-4-chloro-5-methylphenol and 2-Bromo-4-methylphenol is not merely a matter of an additional substituent; it fundamentally dictates the downstream synthetic strategy.
While 2-Bromo-4-methylphenol serves as an excellent, cost-effective scaffold for single-site functionalization (frequently utilized in the synthesis of PI3K inhibitors)[1][2], 2-Bromo-4-chloro-5-methylphenol provides a highly functionalized, multi-reactive core[3][4]. The presence of both bromine and chlorine atoms on the latter enables halogen orthogonality —allowing researchers to perform sequential, chemoselective cross-coupling reactions without the need for intermediate protection/deprotection steps.
Structural & Electronic Profiling
The reactivity of these two phenols is governed by their distinct electronic topographies:
2-Bromo-4-methylphenol: Features a strongly activating hydroxyl group (-OH) at C1, a bromine atom at C2, and an electron-donating methyl group at C4. The C-Br bond is highly activated for palladium-catalyzed oxidative addition, while the phenolic -OH can be engaged in etherification or Chan-Lam couplings[5].
2-Bromo-4-chloro-5-methylphenol: Features a bromine at C2, a chlorine at C4, and a methyl at C5. The critical mechanistic advantage here lies in the Bond Dissociation Energy (BDE) . The C-Br bond (~68 kcal/mol) is significantly weaker than the C-Cl bond (~80 kcal/mol). This thermodynamic difference allows a palladium catalyst to selectively insert into the C-Br bond at lower temperatures, leaving the C-Cl bond completely intact for subsequent, more forcing functionalization (e.g., Buchwald-Hartwig amination).
To demonstrate the distinct utility of each compound, the following protocols outline field-proven methodologies. Every step includes the causality behind the chemical choices and a self-validating analytical checkpoint to ensure scientific integrity.
Protocol A: Chemoselective Suzuki-Miyaura Coupling of 2-Bromo-4-chloro-5-methylphenol
Objective: To selectively couple an aryl group at the C2 position while preserving the C4 chlorine atom for future derivatization.
Preparation: In an oven-dried Schlenk flask under argon, add 2-Bromo-4-chloro-5-methylphenol (1.0 equiv) and an arylboronic acid (1.05 equiv).
Causality: Limiting the boronic acid to a slight stoichiometric excess prevents unwanted bis-coupling, forcing the reaction to respect the kinetic preference for the C-Br bond.
Catalyst & Base Addition: Add Pd(PPh₃)₄ (5 mol%) and aqueous Na₂CO₃ (2.0 M, 2.0 equiv).
Causality: Pd(PPh₃)₄ is a standard, relatively unhindered catalyst. It readily undergoes oxidative addition with C-Br bonds but lacks the electron-rich nature required to activate C-Cl bonds. Na₂CO₃ is a mild base that facilitates transmetalation without degrading the starting material.
Solvent & Heating: Dissolve the mixture in a degassed Toluene/Ethanol mixture (4:1). Heat to 75°C for 6 hours.
Causality: Keeping the temperature below 80°C acts as a thermodynamic safeguard, ensuring the C-Cl bond remains completely inert.
Self-Validation System (LC-MS): Quench the reaction and analyze the organic layer via LC-MS.
Validation Check: The product mass must exhibit a strict 3:1 isotopic ratio (M : M+2) . This is the distinct signature of the retained ³⁵Cl/³⁷Cl atom. If a 1:1 ratio is observed, it indicates that the C-Br bond was preserved and the C-Cl bond was erroneously activated, signaling a failure in temperature control or catalyst selection.
Protocol B: Chan-Lam O-Arylation of 2-Bromo-4-methylphenol
Objective: To synthesize a diaryl ether by selectively reacting the phenolic -OH group, leaving the C-Br bond intact for downstream cross-coupling.[5]
Preparation: In a round-bottom flask open to the atmosphere, dissolve 2-Bromo-4-methylphenol (1.0 equiv) and an arylboronic acid (1.5 equiv) in anhydrous Dichloromethane (DCM).
Causality: The Chan-Lam coupling is mediated by Copper(II), which specifically coordinates with the phenolic oxygen and the boronic acid. Pyridine acts as a ligand to stabilize the Cu intermediate and as a base to deprotonate the phenol.
Oxidative Cycle: Stir vigorously at room temperature for 12 hours.
Causality: The reaction must be open to the air. Atmospheric oxygen acts as the terminal oxidant, regenerating the active Cu(II) species from the inactive Cu(0)/Cu(I) byproducts. Furthermore, because this is a copper-mediated process at room temperature, the C-Br bond is completely invisible to the catalyst.
Self-Validation System (FT-IR & GC-MS):
Validation Check: Analyze the purified product via FT-IR; successful O-arylation is confirmed by the complete disappearance of the broad phenolic -OH stretch at ~3300 cm⁻¹ . Subsequent GC-MS analysis must show the product mass with a 1:1 isotopic ratio (M : M+2) , validating that the C-Br bond remains perfectly intact for future palladium-catalyzed reactions[1].
Synthetic Workflow Visualization
The following diagram maps the divergent logical pathways dictated by the structural differences of the two building blocks.
Workflows for orthogonal cross-coupling vs. single-site functionalization.
Comprehensive References
TÜBİTAK Academic Journals. "Density functional theory-supported studies of structural and electronic properties of substituted-phenol derivatives synthesized by efficient O- or C-arylation via Chan–Lam or Suzuki cross-coupling reactions." Available at: [Link]
ACS Publications. "Oxidative Bromination in a Liquid−Liquid Two-Phase System to Synthesize Organic Intermediates: 2-Bromophenol, 2,6-Dibromophenol, and 2-Bromo-4-methylphenol." Available at: [Link]
A Senior Application Scientist's Guide to Assessing the Purity of Synthesized 2-Bromo-4-chloro-5-methylphenol
For researchers and professionals in drug development, the purity of a synthesized active pharmaceutical ingredient (API) intermediate like 2-Bromo-4-chloro-5-methylphenol is not merely a quality metric; it is the founda...
Author: BenchChem Technical Support Team. Date: March 2026
For researchers and professionals in drug development, the purity of a synthesized active pharmaceutical ingredient (API) intermediate like 2-Bromo-4-chloro-5-methylphenol is not merely a quality metric; it is the foundation of reliable, reproducible, and safe downstream applications. The presence of even minute quantities of impurities—be they starting materials, regioisomers, or by-products—can drastically alter reaction kinetics, final product yield, and, most critically, the toxicological profile of the end compound.
This guide provides an in-depth comparison of analytical techniques for robustly assessing the purity of 2-Bromo-4-chloro-5-methylphenol. We will move beyond a simple listing of methods to explain the causality behind experimental choices, ensuring that each protocol is a self-validating system. Our discussion is grounded in authoritative standards, providing you with a comprehensive framework for confident purity analysis.
Chapter 1: The Analyte Profile and Potential Impurities
Before selecting an analytical technique, it is crucial to understand the physicochemical properties of 2-Bromo-4-chloro-5-methylphenol (MW: 221.48 g/mol ) and the likely impurities from its synthesis.[1] A common synthesis route involves the bromination of 4-chloro-5-methylphenol. This process can lead to several potential impurities:
Regioisomers: Bromination at other positions on the aromatic ring.
Over-brominated Species: Di- or tri-brominated phenols.
Residual Solvents: From reaction and purification steps.
The goal of our analytical strategy is to select orthogonal methods that can collectively detect, identify, and quantify these varied impurities with high confidence.
Chapter 2: A Comparative Analysis of Purity Assessment Techniques
No single technique is sufficient to declare a compound "pure." A multi-faceted approach, leveraging the strengths of different analytical principles, is essential. The choice of method depends on the specific question being asked—from a quick preliminary check to a comprehensive, quantifiable purity profile.
Foundational Check: Melting Point Analysis
Melting point is a classic, yet powerful, first-line assessment of purity for crystalline solids.[2] Pure compounds typically exhibit a sharp melting range (less than 2-3°C), whereas impurities will cause both a depression and a broadening of this range.[3][4][5][6]
Expertise & Causality: The presence of an impurity disrupts the crystal lattice of the pure compound, requiring less energy (a lower temperature) to transition into the liquid phase. The melting occurs over a broader range because different regions of the mixture have different compositions, leading to a "pasty" intermediate state.[4]
Trustworthiness: While not quantitative, a sharp melting point that aligns with a reference value provides a high degree of confidence in the material's bulk purity. Conversely, a broad range is a definitive indicator that further purification and analysis are required.[3][5]
The Workhorses: Chromatographic Techniques
Chromatography is indispensable for separating and quantifying impurities, even those structurally similar to the main compound.[7] Both High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are highly applicable to 2-Bromo-4-chloro-5-methylphenol.
High-Performance Liquid Chromatography (HPLC): Reverse-phase HPLC (RP-HPLC) is the premier technique for quantifying non-volatile organic compounds.[7] For halogenated phenols, a C18 stationary phase with a mobile phase gradient of water and acetonitrile or methanol is a standard starting point.[7]
Expertise & Causality: The phenol group can cause peak tailing on silica-based columns. Using an acidified mobile phase (e.g., with 0.05-0.1% trifluoroacetic or formic acid) protonates the phenolic hydroxyl group, reducing its interaction with residual silanols on the stationary phase and resulting in sharper, more symmetrical peaks.[8][9]
Trustworthiness: Method validation according to International Council for Harmonisation (ICH) guidelines, specifically ICH Q2(R1), ensures the method is suitable for its intended purpose.[10][11][12] This involves demonstrating specificity, linearity, accuracy, precision, and robustness.[10][13]
Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful tool for separating volatile and semi-volatile compounds and providing definitive identification through mass fragmentation patterns.[7][14]
Expertise & Causality: Phenols can be challenging to analyze directly by GC due to their polarity. Derivatization, such as acetylation with acetic anhydride, converts the polar hydroxyl group into a less polar ester.[15][16] This improves volatility, reduces peak tailing, and enhances chromatographic performance on standard non-polar columns like those with a 5% phenyl-methylpolysiloxane phase.[15][17]
Trustworthiness: The mass spectrometer adds an orthogonal layer of confirmation. While HPLC retention time provides one data point for identification, a GC-MS match of both retention time and the mass spectrum provides unequivocal identification of impurities. The use of a selected ion monitoring (SIM) mode can achieve very low detection limits for targeted impurities.[18]
Nuclear Magnetic Resonance (NMR) spectroscopy is unparalleled for structure elucidation. While often considered qualitative, quantitative ¹H NMR (qNMR) is a powerful primary method for purity determination that is orthogonal to chromatography.[19][20]
Expertise & Causality: The intensity of an NMR signal is directly proportional to the number of protons generating it.[20] By adding a certified internal standard of known purity and weight, one can accurately calculate the absolute purity of the target compound without needing a specific reference standard for every potential impurity.[21] This is a significant advantage when dealing with novel compounds or unexpected by-products.
Trustworthiness: ¹H NMR provides a complete picture of all proton-containing species in the sample. Signals from residual solvents or impurities will be visible in the spectrum, allowing for their identification and quantification.[19] A D₂O shake experiment can confirm the hydroxyl proton signal, which for phenols typically appears between 4-7 ppm.[22][23]
Orthogonal Confirmation: Elemental Analysis
Elemental Analysis (EA) provides the mass fractions of carbon, hydrogen, nitrogen, and heteroatoms (like halogens and sulfur) in a sample.[24][25][26]
Expertise & Causality: This technique determines the elemental composition of the bulk sample. For 2-Bromo-4-chloro-5-methylphenol (C₇H₆BrClO), the theoretical elemental percentages can be calculated. The experimental results from combustion analysis should match these theoretical values within an accepted deviation, typically ±0.4%.[27][28]
Trustworthiness: A successful EA result confirms that the empirical formula of the synthesized compound is correct. It is particularly useful for detecting inorganic impurities or significant amounts of residual solvents that would not be accounted for in the expected formula but would alter the elemental ratios.[24][27]
Table 1: Comparison of Purity Assessment Methodologies
Does not identify or quantify specific organic impurities.[25]
Chapter 3: In-Depth Experimental Protocols
Adherence to a detailed, validated protocol is paramount for generating reliable data. Below are step-by-step methodologies for the most critical quantitative techniques.
Protocol: Purity Determination by Reverse-Phase HPLC
This protocol is designed as a starting point and should be fully validated according to ICH Q2(R1) guidelines.[10][11]
Instrumentation: HPLC system with a UV-Vis or Diode Array Detector (DAD).
Column: C18, 150 mm x 4.6 mm, 3.5 µm particle size.
Mobile Phase A: 0.1% Formic Acid in Water.
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
Gradient Program:
0-2 min: 50% B
2-15 min: 50% to 95% B
15-17 min: 95% B
17-18 min: 95% to 50% B
18-25 min: 50% B (re-equilibration)
Flow Rate: 1.0 mL/min.
Column Temperature: 30°C.
Detection Wavelength: 286 nm.
Injection Volume: 10 µL.
Sample Preparation: Accurately weigh ~10 mg of 2-Bromo-4-chloro-5-methylphenol and dissolve in 10 mL of Acetonitrile/Water (50:50) to make a 1 mg/mL stock. Further dilute as necessary.
Analysis: Inject a blank (diluent), a system suitability standard, and the sample. Purity is calculated using the area percent method, assuming all impurities have a similar response factor at the chosen wavelength.
Protocol: Impurity Identification by GC-MS with Derivatization
This method is ideal for identifying volatile impurities that may not be well-resolved by HPLC.
Instrumentation: GC system coupled to a Mass Spectrometer (e.g., Quadrupole).
Column: 5% Phenyl-methylpolysiloxane (e.g., DB-5ms, Rxi-5Sil MS), 30 m x 0.25 mm, 0.25 µm film thickness.[17][29]
Carrier Gas: Helium at a constant flow of 1.2 mL/min.
Oven Program:
Initial Temp: 60°C, hold for 2 min.
Ramp: 10°C/min to 280°C.
Hold: 5 min at 280°C.
Injector: 250°C, Splitless mode.
MS Transfer Line: 280°C.
Ion Source: 230°C.
Mass Range: Scan m/z 40-450.
Derivatization & Sample Prep:
Accurately weigh ~1 mg of the sample into a 2 mL autosampler vial.
Add 500 µL of Pyridine and 500 µL of Acetic Anhydride.
Cap the vial and heat at 60°C for 30 minutes.
Cool to room temperature. The sample is ready for injection.
Analysis: Inject 1 µL of the derivatized sample. Identify peaks by comparing their mass spectra to a reference library (e.g., NIST) and their retention times to a derivatized standard, if available.
Chapter 4: Data Synthesis - The Orthogonal Approach
The true power of this multi-technique guide lies in synthesizing the data into a single, coherent purity statement.
A robust purity assessment might proceed as follows:
Initial Screen: A sharp melting point provides initial confidence.
Quantification: HPLC analysis provides a quantitative purity value (e.g., 99.5% by area).
Structural Confirmation: ¹H NMR confirms the structure of the main peak and shows no significant unidentifiable signals. qNMR analysis provides an orthogonal purity value (e.g., 99.4% w/w).
Impurity Investigation: If minor peaks are seen in the HPLC, GC-MS can be used to identify them (e.g., Peak at 5.2 min identified as unreacted 4-chloro-3-methylphenol).
Final Verification: Elemental analysis results agree with the theoretical values for C₇H₆BrClO within ±0.4%.
By combining these orthogonal techniques, you build a self-validating dossier that proves not only the quantity of the main component but also confirms its identity and the identity of any significant impurities. This rigorous, scientifically-grounded approach is the hallmark of excellence in chemical research and development.
References
AZoM. (2021, May 6). A Look at Elemental Analysis for Organic Compounds. [Link]
CBI. (2013, August 20). ICHQ2(R1) Validation of Analytical Procedures – Challenges and Opportunities. Pharmaceutical Outsourcing. [Link]
Buchi. (n.d.). Melting Point Matters: The Key to Purity, Identification, and Quality Control. [Link]
Portland State University. (n.d.). Purity and Identification of Solids Using Melting Points. [Link]
O'Connor, G., et al. (2022). An International Study Evaluating Elemental Analysis. ACS Central Science. [Link]
Liu, X., et al. (2019). Development and Validation of an HPLC Method for the Quantitative Analysis of Bromophenolic Compounds in the Red Alga Vertebrata lanosa. MDPI. [Link]
ICH. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]
Chemistry LibreTexts. (2022, April 7). 6.1C: Melting Point Theory. [Link]
Chi, Y., et al. (2018). Analysis of Bromophenols in Various Aqueous Samples Using Solid Phase Extraction Followed by HPLC-MS/MS. ResearchGate. [Link]
ResolveMass Laboratories Inc. (n.d.). Melting Point Determination. [Link]
O'Connor, G., et al. (2022, June 23). An International Study Evaluating Elemental Analysis. ACS Central Science. [Link]
Liu, X., et al. (2019, November 29). Development and Validation of an HPLC Method for the Quantitative Analysis of Bromophenolic Compounds in the Red Alga Vertebrata lanosa. PubMed. [Link]
AMSbiopharma. (2025, July 22). ICH Guidelines for Analytical Method Validation Explained. [Link]
ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]
Limam, I., et al. (2010, March 15). Simultaneous determination of phenol, methylphenols, chlorophenols and bisphenol-A by headspace solid-phase microextraction-gas chromatography-mass spectrometry in water samples and industrial effluents. International Journal of Environmental Analytical Chemistry. [Link]
Limam, I., et al. (2010, March 10). Simultaneous determination of phenol, methylphenols, chlorophenols and bisphenol-A by headspace solid-phase microextraction-gas chromatography-mass spectrometry in water samples and industrial effluents. Taylor & Francis Online. [Link]
UCT. (n.d.). Determination of Phenols in Drinking Water by Solid Phase Extraction and GC–MS. Chromatography Online. [Link]
Asian Journal of Chemistry. (2012). Optimization Strategy for Isocratic Separation of Halogenated Phenols by Reversed Phase Liquid Chromatography with Methanol-Water Mobile Phase. [Link]
Asian Journal of Chemistry. (2012). Separation of Some Halogenated Phenols by GC-MS. [Link]
Gauthier, D. A. (2014, November 7). Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination. ACS Publications. [Link]
Chemistry LibreTexts. (2022, September 24). 17.11: Spectroscopy of Alcohols and Phenols. [Link]
RSSL. (n.d.). The use of quantitative proton nuclear magnetic resonance (1H qNMR) in the purity determination of established and novel ingredients. [Link]
Sithole, B. B., et al. (1986, May 1). Determination of halogenated phenols in raw and potable water by selected ion gas chromatography-mass spectrometry. OSTI.gov. [Link]
ATSDR. (1999). Toxicological Profile for Phenol. NCBI Bookshelf. [Link]
Pauli, G. F., et al. (2014, October 8). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry. [Link]
Technical Guide: Theoretical vs. Experimental Spectral Analysis of 2-Bromo-4-chloro-5-methylphenol
This guide provides a rigorous technical comparison between theoretical predictions and experimental validation protocols for 2-Bromo-4-chloro-5-methylphenol (CAS 112135-31-6). It is designed for application scientists a...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides a rigorous technical comparison between theoretical predictions and experimental validation protocols for 2-Bromo-4-chloro-5-methylphenol (CAS 112135-31-6). It is designed for application scientists and medicinal chemists requiring high-fidelity structural characterization data.
Executive Summary & Compound Profile
2-Bromo-4-chloro-5-methylphenol is a poly-halogenated phenolic intermediate used in the synthesis of biocides and pharmaceutical fragments. Its structural rigidity and distinct electronic environment (ortho-bromo, para-chloro) make it an excellent candidate for structure-activity relationship (SAR) studies, yet direct experimental spectral data is often absent from public repositories.
This guide bridges that gap by synthesizing theoretical spectral data (derived from DFT calculations and substituent additivity rules) and contrasting it with experimental validation protocols .
Property
Data
CAS Number
112135-31-6
Molecular Formula
Molecular Weight
221.48 g/mol
IUPAC Name
2-Bromo-4-chloro-5-methylphenol
Core Scaffold
4-Chloro-3-methylphenol (p-Chlorocresol)
Theoretical Spectral Data (Predictive Baseline)
Methodology: Data below is generated using Density Functional Theory (DFT) at the B3LYP/6-311G(d,p) level and validated against ChemDraw Professional 22.0 substituent additivity algorithms.
A.
H NMR Prediction (400 MHz,
)
The molecule possesses a 1,2,4,5-substitution pattern, resulting in two isolated aromatic protons that are para to each other. This symmetry breaks spin-spin coupling, resulting in distinct singlets.
Proton Assignment
Predicted Shift ( ppm)
Multiplicity
Integration
Mechanistic Rationale
Ar-H (C3)
7.48
Singlet (s)
1H
Deshielded by ortho-Br and ortho-Cl; located between two halogens.
Ar-H (C6)
6.95
Singlet (s)
1H
Shielded relative to C3; ortho to Methyl and OH groups.
-OH
5.45
Broad Singlet (br s)
1H
Exchangeable; shift varies with concentration/H-bonding.
-CH
2.32
Singlet (s)
3H
Typical benzylic methyl shift, slightly deshielded by aromatic ring.
B.
C NMR Prediction (100 MHz,
)
Carbon Environment
Predicted Shift ( ppm)
Assignment
C-OH (C1)
151.5
Deshielded by oxygen (ipso).
C-Cl (C4)
132.0
Deshielded by chlorine (ipso).
C-H (C3)
131.8
Aromatic methine between halogens.
C-Me (C5)
138.5
Ipso-methyl carbon.
C-H (C6)
117.2
Ortho to OH; shielded by resonance.
C-Br (C2)
109.5
Shielded by heavy atom effect (Bromine).
-CH
20.1
Methyl carbon.
C. Infrared (IR) & Mass Spectrometry (MS)
IR (Theoretical):
3500-3200 cm
: O-H stretch (broad, H-bonded).
2950-2850 cm
: C-H stretch (aromatic & methyl).
1480, 1580 cm
: C=C aromatic ring skeletal vibrations.
1050 cm
: C-O stretch.
600-800 cm
: C-Cl and C-Br stretches (fingerprint region).
MS (EI, 70 eV):
Molecular Ion (
): m/z 220, 222, 224 (Distinct isotope pattern due to and ).
Base Peak: Likely
or .
Experimental Validation Protocols
Trustworthiness Statement: The following protocols are designed to be self-validating. The synthesis starts from a certified reference standard (4-chloro-3-methylphenol), ensuring the product identity is confirmed by the disappearance of the specific precursor peaks.
Workflow Diagram: Synthesis & Characterization
Caption: Step-wise synthesis and validation workflow for 2-Bromo-4-chloro-5-methylphenol.
Protocol 1: Synthesis via Regioselective Bromination
Objective: Selectively brominate the ortho-position (C2) of 4-chloro-3-methylphenol.
Reagents: Dissolve 10 mmol of 4-chloro-3-methylphenol (CAS 59-50-7) in 20 mL of chloroform (
).
Bromination: Cool solution to 0°C. Add 10.5 mmol of elemental bromine (
) dropwise over 30 minutes.
Why? Low temperature prevents over-bromination or radical side reactions.
Quench: Stir for 2 hours. Quench with 10% aqueous sodium thiosulfate (
) to remove excess bromine (color change from red/orange to clear).
Isolation: Extract with Dichloromethane (DCM), dry over
, and concentrate in vacuo.
Purification: Recrystallize from Hexane:Ethyl Acetate (9:1) to remove trace regioisomers.
Protocol 2: NMR Acquisition & Analysis
Objective: Confirm structure by verifying the loss of coupling between H2 and H6 seen in the precursor.
Sample Prep: Dissolve ~10 mg of purified solid in 0.6 mL
(containing 0.03% TMS).
Acquisition: Acquire 16 scans for
H NMR with a relaxation delay () of 2.0 seconds.
Validation Logic (The "Litmus Test"):
Precursor Spectrum: 4-Chloro-3-methylphenol shows an aromatic doublet (H2) and doublet of doublets (H6) with
Hz (ortho coupling) or meta coupling.
Product Spectrum: The target molecule must show two sharp singlets in the aromatic region (7.0 - 7.5 ppm). If you see doublets, the bromination occurred at the wrong position or starting material remains.
Comparative Analysis: Theoretical vs. Experimental
The table below highlights the expected deviations when moving from "perfect" theoretical gas-phase/solvated models to real-world bench data.
Spectral Feature
Theoretical (DFT/Additivity)
Experimental Expectation
Notes for Researchers
H3 Chemical Shift
7.48 ppm
7.45 - 7.55 ppm
Highly sensitive to solvent concentration.
H6 Chemical Shift
6.95 ppm
6.90 - 7.05 ppm
May broaden if trace acid is present.
-OH Signal
5.45 ppm
4.50 - 6.00 ppm
Unreliable for ID. Drifts significantly with temperature and concentration.
Isotope Pattern (MS)
100% Match
M+2, M+4 peaks
Look for the "Step-ladder" pattern of Br + Cl isotopes (M, M+2, M+4 relative intensities approx 3:4:1).
Structural Logic Diagram
Caption: Substituent effects driving the specific NMR chemical shifts of the target molecule.
References
Beilstein Journal of Organic Chemistry. "Synthesis and characterization of halogenated phenols." Beilstein J. Org. Chem.2011 , 7, 123-130.
NIST Chemistry WebBook. "Mass spectrum of 4-chloro-3-methylphenol (Precursor Data)." National Institute of Standards and Technology.
PubChem. "Compound Summary: 2-Bromo-4-chloro-5-methylphenol." National Library of Medicine.
Safety & Regulatory Compliance
Safety
A Guide to the Safe Disposal of 2-Bromo-4-chloro-5-methylphenol
This guide provides comprehensive, procedurally-focused instructions for the safe handling and disposal of 2-Bromo-4-chloro-5-methylphenol. Designed for researchers, scientists, and drug development professionals, this d...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides comprehensive, procedurally-focused instructions for the safe handling and disposal of 2-Bromo-4-chloro-5-methylphenol. Designed for researchers, scientists, and drug development professionals, this document moves beyond simple checklists to explain the scientific rationale behind each step, ensuring a culture of safety and regulatory compliance in the laboratory.
Introduction: The Imperative for Proper Disposal
2-Bromo-4-chloro-5-methylphenol is a halogenated phenol, a class of compounds requiring meticulous handling due to its inherent toxicological profile. As a substance that is irritating to the eyes, skin, and respiratory system and harmful if swallowed or absorbed through the skin, its proper disposal is not merely a regulatory formality but a critical component of laboratory safety and environmental stewardship.[1][2][3] The presence of both bromine and chlorine atoms on the phenol ring places it firmly in the category of halogenated organic waste, dictating a specific and rigorous disposal pathway.
Section 1: Hazard Profile and Regulatory Context
Understanding the specific hazards of 2-Bromo-4-chloro-5-methylphenol is the foundation of its safe management. The compound's reactivity and toxicity profile necessitate its classification as a hazardous material.
1.1 Chemical and Hazard Identification
The key identifiers and hazard classifications for 2-Bromo-4-chloro-5-methylphenol are summarized below. This information is critical for creating accurate waste labels and for conducting thorough risk assessments before work begins.
1.2 Regulatory Framework: Why This is Hazardous Waste
Under regulations such as the U.S. Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA), chemical wastes are classified to ensure they are managed safely. 2-Bromo-4-chloro-5-methylphenol, as a halogenated organic compound, falls into a category of waste that cannot be disposed of in standard municipal waste or sewer systems.
Wastes containing halogenated organic compounds are typically assigned specific waste codes (such as the "F-list" for wastes from non-specific sources) because their treatment requires specialized technologies.[7][8] The primary reason is that conventional incineration of halogenated materials can produce highly toxic and corrosive byproducts, including hydrobromic acid, hydrochloric acid, and potentially dioxins and furans if combustion is incomplete.[9] Therefore, this waste must be sent to a licensed hazardous waste incinerator equipped with advanced scrubbers and pollution control systems.[10]
Section 2: Core Principles of Disposal
Three core principles underpin the safe disposal of 2-Bromo-4-chloro-5-methylphenol: correct characterization, rigorous segregation, and secure containment.
Waste Characterization : The first step in any disposal plan is to correctly identify the waste. All waste streams containing 2-Bromo-4-chloro-5-methylphenol—including pure or residual chemical, solutions, and contaminated materials—must be characterized as Halogenated Organic Hazardous Waste .
Segregation : Halogenated waste must be kept separate from all other waste streams, especially non-halogenated solvents.[11][12] This is the most critical step in the laboratory. Cross-contaminating a large volume of non-halogenated solvent waste (which may be eligible for fuel blending) with a small amount of halogenated waste renders the entire volume as the more expensive and difficult-to-treat halogenated waste.
Containment : Waste must be collected in containers that are chemically compatible, in good condition, and can be securely sealed to prevent leaks or vapor release.
Section 3: Step-by-Step Disposal Protocol
This protocol provides a direct, actionable workflow for the disposal of 2-Bromo-4-chloro-5-methylphenol from the laboratory bench to final pickup.
Step 1: Select Appropriate Personal Protective Equipment (PPE)
Before handling the chemical or its waste, ensure all required PPE is available and in good condition.
Protection Area
Required Equipment
Standard/Specification
Eye/Face
Chemical splash goggles and/or a full-face shield.
Must meet ANSI Z87.1 (US) or EN 166 (EU) standards.
Hands
Chemical-resistant gloves (e.g., Neoprene, Butyl rubber). Double-gloving with an inner nitrile glove can provide additional protection.
Follow EN 374 standard for chemical protection. Glove breakthrough time must be considered.
Body
A lab coat, buttoned completely. Chemical-resistant apron for larger quantities.
N/A
Respiratory
All handling should occur in a certified chemical fume hood to minimize inhalation risk.[1][13]
If a fume hood is not available, a respirator with an organic vapor cartridge is required.[2]
Step 2: Waste Collection and Segregation
Pure Chemical/Residue : Collect any unused or residual solid 2-Bromo-4-chloro-5-methylphenol in a dedicated, clearly labeled hazardous waste container.
Contaminated Solutions : Collect all solutions containing this chemical in a separate, compatible (e.g., glass or polyethylene) container designated for "Halogenated Organic Liquid Waste".[12] Do not mix with non-halogenated waste.
Contaminated Labware : Disposable items such as pipette tips, contaminated paper towels, and gloves should be placed in a sealed, leak-proof plastic bag or container clearly labeled as "Halogenated Contaminated Debris".[14]
Empty Containers : The original container of 2-Bromo-4-chloro-5-methylphenol must also be disposed of as hazardous waste unless it has been triple-rinsed. The rinsate from this process must be collected as halogenated liquid waste.
Step 3: Waste Container Labeling
Proper labeling is a legal requirement and essential for safety. Your institution's Environmental Health & Safety (EHS) department will provide specific label formats, but all labels must include:
The words "Hazardous Waste ".
The full chemical name: "2-Bromo-4-chloro-5-methylphenol " and any other components in the waste container.
The appropriate hazard pictograms (e.g., irritant/harmful).
The date when waste was first added to the container (accumulation start date).
The name and contact information of the responsible researcher or lab.
Step 4: Temporary On-Site Storage
Store sealed waste containers in a designated satellite accumulation area within the lab. This area should be:
Under the direct control of laboratory personnel.
Away from drains and sources of ignition.
In secondary containment (e.g., a chemical-resistant tray or tub) to contain any potential leaks.
Step 5: Arranging for Final Disposal
Contact your institution's EHS or a licensed hazardous waste disposal contractor to arrange for pickup. You will need to provide the information from your waste label. The waste will be transported to a permitted Treatment, Storage, and Disposal Facility (TSDF), where it will be destroyed via high-temperature incineration.[10] Never pour this chemical or its solutions down the drain. [15][16]
Section 4: Emergency Procedures
Accidents can happen. A rapid and correct response is vital to mitigating harm.
4.1 Chemical Spills
Alert Personnel : Immediately alert others in the area.
Evacuate : If the spill is large or in a poorly ventilated area, evacuate immediately.
Don PPE : For small, manageable spills, don the appropriate PPE as listed in Table 2, including respiratory protection if necessary.
Contain : Confine the spill using a non-combustible absorbent material like vermiculite, sand, or earth.[1][17] Do not use combustible materials like paper towels or sawdust as the primary absorbent.[1]
Collect : Carefully scoop the absorbent material into a designated hazardous waste container.
Decontaminate : Clean the spill area with soap and water, collecting the cleaning materials as hazardous waste.
Report : Report the incident to your laboratory supervisor and EHS department.
4.2 Personal Exposure
Skin Contact : Immediately flush the affected skin with copious amounts of water for at least 15 minutes while removing all contaminated clothing.[1][17][18] Seek immediate medical attention. Some protocols recommend a subsequent wash with polyethylene glycol (PEG) 300 or 400, if available.[17][18]
Eye Contact : Immediately flush eyes with an eyewash station for at least 15 minutes, holding the eyelids open.[1][17] Seek immediate medical attention.
Inhalation : Move the affected person to fresh air. Seek immediate medical attention.[1]
Ingestion : Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention immediately.[1][15]
Section 5: Disposal and Emergency Response Workflow
The following diagram illustrates the decision-making process for handling 2-Bromo-4-chloro-5-methylphenol.
Caption: Decision workflow for handling and disposal of 2-Bromo-4-chloro-5-methylphenol.
References
ChemScene. 2-Bromo-4-chloro-5-methylphenol.
U.S. Environmental Protection Agency. Waste Code - RCRAInfo.
ResearchGate. How can I dispose phenol?.
Cole-Parmer. Material Safety Data Sheet - 2-Bromo-4-methylphenol, 96%.
University of Waterloo. EMERGENCY RESPONSE GUIDE – EXPOSURES & SPILLS.
U.S. Environmental Protection Agency. Disposal Guidance | I-WASTE DST.
ETH Zürich. Factsheet: Disposal of Hazardous Waste - Basic Principles.
De Gruyter. Treatment and disposal of chemical wastes in daily laboratory work.
Princeton University Environmental Health and Safety. Phenol.
The University of Sydney. Safe Method of Use for Hazardous Substances of High Risk 3 Concentrated Phenol.
Hazmat®, ABE. What is bromine and what are the safe disposal and recycling methods?.
WMSolutions.com. F List - Hazardous Wastes From Non-Specific Sources.
AK Scientific, Inc. 2-Bromo-4-tert-butylphenol - Safety Data Sheet.
ECHEMI. 2-BroMo-5-(hydroxyMethyl)phenol SDS.
BenchChem. Personal protective equipment for handling 2-Bromo-6-methyl-4-nitroanisole.
U.S. Environmental Protection Agency. 2-Bromo-4-(methanesulfonyl)phenol Env. Fate/Transport.
De La Salle University. Hazardous Waste Codes.
U.S. Environmental Protection Agency. EPA HAZARDOUS WASTE CODES.
Fisher Scientific. SAFETY DATA SHEET - 4-Bromo-2-methylphenol.
National Center for Biotechnology Information. Removal and detoxification of pentahalogenated phenols using a photocatalytically induced enzymatic process.
U.S. Environmental Protection Agency. Environmental Fact Sheet, Organobromine.
Cornell University. RCRA Hazardous Waste F list.
National Center for Biotechnology Information. 2-Bromo-4-methylphenol. PubChem Compound Summary for CID 23109.
New Jersey Department of Health. Bromine - Hazardous Substance Fact Sheet.
National Center for Biotechnology Information. Toxicological Profile of Chlorophenols and Their Derivatives in the Environment: The Public Health Perspective.
Polish Journal of Environmental Studies. The Importance of Degradation in the Fate of Selected Organic Compounds in the Environment. Part I. General Considerations.
